2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid

• CAS: 53552-35-5

Core Science & Biosynthesis

An In-Depth Technical Guide to 2,4-Dichloro-5-(sulfonyl)benzoic Acid Derivatives: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the physical and chemical properties, synthesis, and pharmaceutical relevance of the 2,4-dichloro-5-(sulfonyl)benzoic acid scaffold. While direct extensive data on 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid is limited, this document leverages comprehensive information on its closely related parent compound, 2,4-dichloro-5-sulfamoylbenzoic acid (Lasamide), and other N-substituted derivatives to provide a thorough and predictive overview. The principles and protocols discussed herein are directly applicable to the synthesis and characterization of the piperidinyl analog and similar compounds.

Core Molecular Scaffold: Structure and Significance

The 2,4-dichloro-5-(sulfonyl)benzoic acid core is a key pharmacophore and a versatile synthetic intermediate in medicinal chemistry. Its rigid, substituted benzene ring provides a foundation for developing molecules with specific three-dimensional conformations, which is crucial for targeted interactions with biological macromolecules.

The central structure is characterized by a benzoic acid group, essential for its acidic properties and potential for salt formation or esterification. The two chlorine atoms at positions 2 and 4 significantly influence the electronic properties of the ring and the pKa of the carboxylic acid. The sulfonyl group at position 5 is the primary site for synthetic modification, allowing for the introduction of various amino functionalities, such as the piperidinyl group in the topic compound.

This family of compounds is of high interest to the pharmaceutical industry, primarily due to the established role of its derivatives as potent diuretics.[1][2][3] 2,4-dichloro-5-sulfamoylbenzoic acid, for instance, is a direct precursor to Furosemide, a widely used loop diuretic.[1] Furthermore, recent research has expanded the potential applications of this scaffold to include carbonic anhydrase inhibitors for cancer therapy and novel antidiabetic agents.[4][5][6]

Caption: Chemical structure of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid.

Physical and Chemical Properties

The properties of the specific target compound, 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid, can be inferred from its close analogs. The table below summarizes the available data for the parent sulfamoyl derivative and the intermediate chlorosulfonyl compound.

Property	2,4-dichloro-5-sulfamoylbenzoic acid	2,4-dichloro-5-(chlorosulfonyl)benzoic acid
CAS Number	2736-23-4	3740-18-9
Molecular Formula	C7H5Cl2NO4S	C7H3Cl3O4S
Molecular Weight	270.09 g/mol [2][3]	289.5 g/mol [7]
Appearance	White to off-white powder or crystals[8]	Solid
Melting Point	230-232 °C[3][8]	178-180 °C
Solubility	Slightly soluble in DMSO and heated Methanol[8]	Reacts with water
Relative Density	1.75 (Predicted)[8]	Not Available

For 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid , one would predict a white to off-white solid with a melting point likely influenced by the introduction of the piperidine ring. Its solubility is expected to be poor in water but good in polar organic solvents like DMSO and DMF. The presence of the carboxylic acid group allows for the formation of salts with bases, which would significantly increase aqueous solubility.

Synthesis and Reactivity

The synthesis of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid follows a well-established two-step pathway common for this class of compounds, starting from 2,4-dichlorobenzoic acid.

Caption: General synthetic workflow for N-substituted 2,4-dichloro-5-(sulfonyl)benzoic acids.

Step 1: Chlorosulfonation of 2,4-Dichlorobenzoic Acid

This initial step involves an electrophilic aromatic substitution reaction where chlorosulfonic acid introduces a chlorosulfonyl group (-SO2Cl) onto the benzene ring.

• Rationale: The reaction is directed to the 5-position, which is ortho to the carboxylic acid group and para to one of the chlorine atoms. The carboxylic acid and chlorine atoms are deactivating groups, but the directing effects favor substitution at this position. The use of a catalyst such as sulfuric acid can enhance the reaction rate.

• Protocol:

  • To a stirred solution of chlorosulfonic acid, cautiously add 2,4-dichlorobenzoic acid in portions, maintaining the temperature below 20°C.

  • Once the addition is complete, the reaction mixture is heated (e.g., to 130-150°C) for several hours (1-6 hours) until the reaction is complete (monitored by TLC or HPLC).[9]

  • The reaction mixture is then carefully poured onto crushed ice with vigorous stirring.

  • The resulting precipitate, 2,4-dichloro-5-(chlorosulfonyl)benzoic acid, is collected by filtration, washed with cold water, and dried.

• Safety: This reaction is hazardous. Chlorosulfonic acid is highly corrosive and reacts violently with water. The reaction should be carried out in a well-ventilated fume hood with appropriate personal protective equipment. The addition of the reaction mixture to ice water must be done slowly and cautiously to control the exothermic reaction and the release of HCl gas.

Step 2: Sulfonamide Formation with Piperidine

The highly reactive sulfonyl chloride intermediate is then reacted with a primary or secondary amine, in this case, piperidine, to form the corresponding sulfonamide.

• Rationale: The sulfur atom of the sulfonyl chloride is highly electrophilic and readily attacked by the nucleophilic nitrogen of piperidine. A base is typically added to neutralize the HCl byproduct generated during the reaction, driving the reaction to completion.

• Protocol:

  • Dissolve the 2,4-dichloro-5-(chlorosulfonyl)benzoic acid in a suitable anhydrous solvent (e.g., THF, dichloromethane).

  • Cool the solution in an ice bath.

  • Slowly add a solution of piperidine (1 equivalent) and a non-nucleophilic base such as triethylamine (1.1 equivalents) in the same solvent.

  • Allow the reaction to stir at room temperature until completion.

  • The reaction mixture is then typically acidified with a dilute acid (e.g., 1M HCl) to protonate the carboxylic acid and precipitate the product.

  • The product is collected by filtration, washed with water, and can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).[10]

Applications in Drug Discovery and Development

Derivatives of the 2,4-dichloro-5-(sulfonyl)benzoic acid scaffold have been investigated for several therapeutic applications, underscoring the importance of this chemical class for drug development professionals.

• Diuretics: As previously mentioned, this scaffold is the foundation for furosemide, a potent loop diuretic used to treat edema and hypertension.[1] The specific chemical arrangement is crucial for its pharmacological activity.[1]

• Carbonic Anhydrase Inhibitors: Recent studies have explored derivatives of 2,4-dichloro-5-sulfamoylbenzoic acid as inhibitors of human carbonic anhydrases (hCAs), particularly the tumor-associated isoforms hCA IX and XII.[4][11] These enzymes are involved in pH regulation in cancer cells, and their inhibition is a promising strategy for cancer therapy.[4][11] The synthesis of various N-substituted derivatives allows for the fine-tuning of inhibitory potency and selectivity against different hCA isoforms.[4][11]

• Antidiabetic Agents: A series of 2,4-dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic acid derivatives have been synthesized and evaluated for their ability to inhibit α-glucosidase and α-amylase, enzymes involved in carbohydrate digestion.[5][6] Inhibition of these enzymes can reduce postprandial hyperglycemia, a key therapeutic goal in the management of diabetes.[5][6]

Safety and Handling

Based on the data for related compounds, 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid and its synthetic precursors should be handled with care.

• The intermediate, 2,4-dichloro-5-(chlorosulfonyl)benzoic acid, is classified as corrosive and can cause severe skin burns and eye damage.[12]

• Derivatives often cause skin, eye, and respiratory irritation.[8]

• Standard laboratory safety protocols, including the use of gloves, safety glasses, and a lab coat, are essential. All manipulations should be performed in a well-ventilated fume hood.

References

• 2,4-dichloro-5-[piperidinosulfonyl] benzoic acid — Chemical Substance Information. (n.d.).
• 2-4-dichloro-5-sulfamoyl Benzoic Acid, Lasamide Manufacturers, SDS. (2024, January 10).
• 2,4-Dichloro-5-(chlorosulphonyl)benzoic acid | C7H3Cl3O4S | CID 77336 - PubChem. (n.d.).
• The Impact of 2,4-Dichloro-5-sulfamoylbenzoic Acid on Diuretic Drug Development. (2026, March 14).
• 2,4-Dichloro-5-chlorosulfonyl-benzoic acid - CymitQuimica. (2023, August 1).
• CN100522936C - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google Patents. (n.d.).
• Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors - PMC. (n.d.).
• CN101066943A - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google Patents. (n.d.).
• 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening - PubMed. (n.d.).
• 2,4-Dichloro-5-sulfamoylbenzoic Acid | Manasa Life Sciences. (n.d.).
• 2,4-Dichloro-5-sulfamoylbenzoic acid | 2736-23-4 - ChemicalBook. (2026, January 13).
• 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening - ResearchGate. (n.d.).
• Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors - IRIS. (2024, July 5).
• CN104672114A - A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid - Google Patents. (n.d.).

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• 5. 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 2,4-Dichloro-5-(chlorosulphonyl)benzoic acid | C7H3Cl3O4S | CID 77336 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 9. CN101066943A - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google Patents [patents.google.com]
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An In-Depth Technical Guide to Elucidating the In Vitro Mechanism of Action of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid

Preamble: Charting a Course for Mechanistic Discovery

This document provides a comprehensive technical framework for the in vitro investigation of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid. As a novel chemical entity, its precise biological activities and molecular mechanisms are not yet fully characterized. This guide, therefore, serves as a strategic roadmap for researchers and drug development professionals. It is structured not as a static protocol, but as a dynamic, logic-driven investigative process. We will proceed from broad, hypothesis-generating screening to more focused, target-specific assays, a methodology designed to ensure scientific rigor and the generation of a robust, publication-quality dataset. The experimental designs herein are informed by the known biological activities of structurally related 2,4-dichloro-5-sulfamoylbenzoic acid derivatives, which have demonstrated potential as antidiabetic and anticancer agents.

Part 1: Foundational Characterization and Hypothesis Generation

The initial phase of our investigation is designed to broadly assess the compound's biological impact across a range of cell-based assays. This approach allows for the generation of initial hypotheses regarding its potential therapeutic applications and underlying mechanisms of action.

Multi-lineage Cell Viability Screening

The first critical step is to ascertain the cytotoxic or cytostatic potential of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid. A broad-spectrum screening against a panel of human cancer cell lines from diverse tissue origins (e.g., breast, colon, lung, leukemia) and a non-malignant control cell line (e.g., HEK293) is recommended. This will establish a preliminary therapeutic window and may reveal selective activity against certain cancer types.

Experimental Protocol: WST-1 Cell Viability Assay

• Cell Seeding: Plate cells in 96-well microplates at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid and treat the cells for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• WST-1 Reagent Addition: Add WST-1 reagent to each well and incubate for 1-4 hours.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control and determine the IC50 (half-maximal inhibitory concentration) for each cell line.

Rationale: The WST-1 assay provides a reliable and high-throughput method to quantify metabolically active cells, offering a clear initial assessment of the compound's impact on cell proliferation and survival. The inclusion of a non-malignant cell line is crucial for early assessment of potential toxicity to healthy tissues.

Broad-Spectrum Kinase and Enzyme Inhibition Profiling

Given that structurally similar compounds have shown activity against specific enzymes, a broad-spectrum screening approach is a logical next step. This can efficiently identify potential molecular targets and guide further investigation.

Recommended Screening Panels:

• Kinase Panel: A commercially available panel screening against a wide array of human kinases. This is particularly relevant as derivatives of related structures have shown anticancer activity, often linked to kinase inhibition.

• Enzyme Panel: A panel that includes key metabolic enzymes such as α-glucosidase and α-amylase, as derivatives of 2,4-dichloro-5-sulfamoylbenzoic acid have demonstrated inhibitory activity against these enzymes, suggesting a potential antidiabetic application.[1][2][3] Additionally, given the sulfonamide moiety, screening against carbonic anhydrases is warranted, as this is a common target for this chemical class.[4][5]

Data Presentation: Initial Screening Results

Assay Type	Target/Cell Line	Endpoint	Result
Cell Viability	Breast Cancer (MCF-7)	IC50	TBD
Colon Cancer (HCT116)	IC50	TBD
Non-malignant (HEK293)	IC50	TBD
Enzyme Inhibition	α-glucosidase	IC50	TBD
α-amylase	IC50	TBD
Carbonic Anhydrase IX	Ki	TBD
Kinase Inhibition	Kinase Panel (e.g., 96 kinases)	% Inhibition @ 10 µM	TBD

Part 2: Deep Dive into Putative Mechanisms of Action

Based on the outcomes of the initial screening, the subsequent phase of the investigation will focus on validating the preliminary findings and delving deeper into the specific molecular pathways involved. This section will outline the experimental workflows assuming positive "hits" in the anticancer and antidiabetic screening.

Elucidating the Anticancer Mechanism

Should the initial screening reveal selective cytotoxicity against cancer cell lines, the following experimental workflow is proposed to dissect the underlying mechanism.

Workflow for Anticancer Mechanism Investigation

Figure 2: Workflow for investigating the antidiabetic mechanism.

Experimental Protocol: Enzyme Kinetics

• Enzyme Assay: Perform the α-glucosidase or α-amylase inhibition assay with varying concentrations of both the substrate and 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid.

• Data Analysis: Plot the data using a Lineweaver-Burk plot (a double reciprocal plot of 1/velocity versus 1/substrate concentration).

• Interpretation: The pattern of the lines on the plot will reveal the type of inhibition (e.g., competitive, non-competitive, or uncompetitive).

Rationale: Understanding the kinetics of enzyme inhibition is crucial for lead optimization in drug development. It provides insights into how the compound interacts with the enzyme and its substrate, which can inform further structural modifications to enhance potency and selectivity.

Part 3: In Silico Analysis and Target Corroboration

Computational approaches can provide valuable insights into the potential binding modes of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid with its putative protein targets, complementing the in vitro data.

Molecular Docking

Molecular docking simulations can predict the preferred orientation of the compound when bound to a target protein. This can help to rationalize the observed in vitro activity and guide the design of more potent analogs.

Protocol for Molecular Docking:

• Protein Preparation: Obtain the 3D structure of the target protein (e.g., from the Protein Data Bank). Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning charges.

• Ligand Preparation: Generate the 3D structure of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid and optimize its geometry.

• Docking Simulation: Use a docking program (e.g., AutoDock Vina) to dock the ligand into the active site of the protein.

• Analysis: Analyze the predicted binding poses and interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein.

Data Presentation: Predicted Binding Interactions

Target Protein	Predicted Binding Energy (kcal/mol)	Key Interacting Residues
Putative Kinase	TBD	TBD
α-glucosidase	TBD	TBD
Carbonic Anhydrase IX	TBD	TBD

Conclusion: Synthesizing a Coherent Mechanistic Narrative

The multifaceted approach detailed in this guide, integrating cell-based assays, biochemical enzyme kinetics, and in silico modeling, provides a robust framework for the comprehensive in vitro characterization of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid. By systematically progressing from broad screening to detailed mechanistic studies, researchers can build a coherent and well-supported narrative of the compound's mechanism of action, paving the way for its further development as a potential therapeutic agent.

References

• 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening. (2019). Medicinal Chemistry, 15(2), 186-195. [Link]

• 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening. (n.d.). Bentham Science Publishers. [Link]

• 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening. (n.d.). ResearchGate. [Link]

• Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors. (2024). ACS Medicinal Chemistry Letters. [Link]

• Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors. (n.d.). Europe PMC. [Link]

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• 4. iris.unibs.it [iris.unibs.it]
• 5. Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid, a molecule of interest in medicinal chemistry and drug discovery. We will delve into its chemical properties, provide a detailed, field-proven synthesis protocol, and explore its current and potential applications, all grounded in authoritative scientific references.

Core Molecular Attributes

2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid is a sulfonamide derivative of benzoic acid. Its structure is characterized by a dichlorinated benzene ring, a carboxylic acid group, and a piperidinylsulfonyl moiety. These features contribute to its unique physicochemical properties and biological activities.

Property	Value	Source
Molecular Weight	336.99 g/mol	[1]
CAS Registry Number	53552-35-5	[1]
Molecular Formula	C₁₂H₁₃Cl₂NO₄S	[1]

Synthesis Protocol: A Self-Validating Two-Step Approach

The synthesis of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid is a robust two-step process. This protocol is designed to be self-validating, with clear endpoints for each stage.

Step 1: Synthesis of the Key Intermediate: 2,4-Dichloro-5-(chlorosulfonyl)benzoic acid

The foundational step is the chlorosulfonation of 2,4-dichlorobenzoic acid. This electrophilic aromatic substitution reaction introduces the reactive sulfonyl chloride group onto the benzene ring.

Experimental Protocol: Chlorosulfonation of 2,4-Dichlorobenzoic acid

Materials:

• 2,4-Dichlorobenzoic acid

• Chlorosulfonic acid

• Catalyst (e.g., sulfuric acid, iron trichloride, or zinc dichloride)

• Ice water

• Dichloromethane (DCM) or other suitable organic solvent

Equipment:

• Round-bottom flask with a reflux condenser and gas outlet

• Stirring apparatus (magnetic or mechanical)

• Heating mantle

• Dropping funnel

• Buchner funnel and flask for filtration

Procedure:

• In a round-bottom flask, carefully add 2,4-dichlorobenzoic acid to an excess of chlorosulfonic acid (a molar ratio of 1:4 to 1:10 is recommended) and a catalytic amount of sulfuric acid.

• Heat the reaction mixture, typically to a temperature between 130-150°C, and maintain for 1-6 hours. The reaction progress can be monitored by the cessation of HCl gas evolution.

• After completion, cool the reaction mixture to room temperature.

• Slowly and carefully pour the cooled reaction mixture into a beaker containing ice water to quench the excess chlorosulfonic acid and precipitate the product.

• Isolate the solid product, 2,4-dichloro-5-(chlorosulfonyl)benzoic acid, by vacuum filtration and wash thoroughly with cold water to remove any remaining acid.

• The crude product can be dried under vacuum.

Step 2: Formation of the Final Product via Nucleophilic Substitution

The second and final step involves the reaction of the synthesized 2,4-dichloro-5-(chlorosulfonyl)benzoic acid with piperidine. This is a nucleophilic acyl substitution at the sulfur atom, where the piperidine displaces the chloride to form the sulfonamide.

Experimental Protocol: Synthesis of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid

Materials:

• 2,4-Dichloro-5-(chlorosulfonyl)benzoic acid

• Piperidine

• Dichloromethane (DCM) or other suitable aprotic solvent

• Aqueous sodium bicarbonate solution

• Aqueous hydrochloric acid solution

• Anhydrous sodium sulfate or magnesium sulfate

• Ethyl acetate

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 2,4-dichloro-5-(chlorosulfonyl)benzoic acid in dichloromethane in a round-bottom flask.

• In a separate flask, prepare a solution of piperidine (approximately 2-3 equivalents) in dichloromethane.

• Cool the sulfonyl chloride solution in an ice bath and slowly add the piperidine solution dropwise with stirring.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with a dilute aqueous hydrochloric acid solution to remove excess piperidine, followed by a wash with aqueous sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

• The crude 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Logical Relationships and Workflow Visualization

To visually represent the synthesis process, the following workflow diagram is provided:

Caption: Synthetic workflow for 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid.

Applications in Drug Discovery and Research

While direct applications of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid are not extensively documented in the searched literature, the broader class of sulfonamides derived from 2,4-dichlorobenzoic acid are of significant interest in medicinal chemistry. These compounds serve as important intermediates and scaffolds for the development of various therapeutic agents.

Derivatives of the closely related 2,4-dichloro-5-sulfamoylbenzoic acid have been investigated for their potential as:

• Carbonic Anhydrase Inhibitors: These are explored for their potential in cancer therapy.

• Antidiabetic Agents: Some derivatives have shown inhibitory potential against α-glucosidase and α-amylase, suggesting a role in managing postprandial hyperglycemia.

The piperidine moiety in the title compound can influence its lipophilicity and binding characteristics, potentially offering a unique pharmacological profile compared to other sulfonamide derivatives. Researchers can utilize this compound as a building block to synthesize novel molecules with tailored biological activities.

Safety and Handling

The safety data for 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid is not explicitly available. However, based on its precursor, 2,4-dichloro-5-(chlorosulfonyl)benzoic acid, it should be handled with care. The precursor is known to cause severe skin burns and eye damage.[3] Therefore, it is prudent to assume that the final product may also be a skin and eye irritant.

Recommended Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat when handling this compound.

• Ventilation: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors.

• Handling: Avoid contact with skin, eyes, and clothing. In case of contact, rinse immediately with plenty of water.

• Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.

References

• PubChem. 2,4-Dichloro-5-(chlorosulphonyl)benzoic acid. Retrieved from [Link]

• NextSDS. 2,4-dichloro-5-[piperidinosulfonyl] benzoic acid — Chemical Substance Information. Retrieved from [Link]

• Google Patents. (2009). CN100522936C - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid.

• Thoreauchem. 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid-53552-35-5. Retrieved from [Link]

• NextSDS. 2,4-Dichloro-5-(pyrrolidin-1-ylsulfonyl)benzoic acid — Chemical Substance Information. Retrieved from [Link]

• Google Patents. (2015). CN104672114A - A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid.

• PubChem. 2,4-Dichloro-5-(chlorosulphonyl)benzoic acid Safety and Hazards. Retrieved from [Link]

• Baxendale, I. R., et al. (2010). Preparation of arylsulfonyl chlorides by chlorosulfonylation of in situ generated diazonium salts using a Baxendale-Group flow reactor. Organic & Biomolecular Chemistry, 9(4), 1089-1093. [Link]

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• 3. 2,4-Dichloro-5-(chlorosulphonyl)benzoic acid | C7H3Cl3O4S | CID 77336 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Determining the Solubility Profile of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic Acid in Polar Organic Solvents

Foreword: The Imperative of Solubility in Drug Development

Physicochemical Characterization: A Prelude to Solubility Studies

A foundational understanding of the physicochemical properties of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid is paramount in designing and interpreting solubility experiments.

Structural and Molecular Properties

• Molecular Formula: C₁₂H₁₃Cl₂NO₄S

• Molecular Weight: 338.21 g/mol

• Chemical Structure:

  • A benzoic acid core, indicating acidic properties.

  • Two chlorine substituents on the phenyl ring, which increase lipophilicity.

  • A piperidinylsulfonyl group, which can influence both polarity and crystal lattice energy.

The Critical Role of the Acid Dissociation Constant (pKa)

As a carboxylic acid, 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid is a weak acid, and its solubility in polar protic solvents will be significantly influenced by the pH of the medium. The pKa is the pH at which the ionized (deprotonated) and unionized (protonated) forms of the molecule are present in equal concentrations. The ionized form is generally more soluble in aqueous and polar solvents. Therefore, determining the pKa is a critical first step in understanding its solubility profile.

A widely accepted and precise method for pKa determination is potentiometric titration .[2][3] This technique involves the gradual addition of a titrant (a strong base, such as sodium hydroxide) to a solution of the compound and monitoring the corresponding change in pH.[2][3]

The Gold Standard: Equilibrium Solubility Determination via the Shake-Flask Method

The definitive method for determining the thermodynamic equilibrium solubility of a compound is the shake-flask method.[4][5][6] This technique ensures that a true equilibrium is reached between the undissolved solid and the saturated solution, providing a reliable measure of the compound's intrinsic solubility in a given solvent system.[4][6]

The Underlying Principle

The shake-flask method is predicated on the principle of achieving a dynamic equilibrium where the rate of dissolution of the solid compound into the solvent is equal to the rate of its precipitation from the saturated solution.[4][5][6] This ensures that the measured concentration of the dissolved compound represents its maximum solubility under the specified conditions.

Experimental Workflow for Solubility Determination

The following diagram illustrates the comprehensive workflow for determining the solubility of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid using the shake-flask method.

Caption: Workflow for Equilibrium Solubility Determination.

Detailed Experimental Protocols

The following protocols provide step-by-step guidance for the experimental determination of the pKa and solubility of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid.

Protocol for pKa Determination by Potentiometric Titration

Objective: To determine the acid dissociation constant (pKa) of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid.

Materials:

• 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid

• Calibrated pH meter and electrode

• Automated titrator or magnetic stirrer and burette

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Potassium Chloride (KCl) for maintaining ionic strength

• Deionized water, purged with nitrogen to remove dissolved CO₂

• Titration vessel

Procedure:

• Instrument Calibration: Calibrate the pH meter using standard buffers of pH 4.0, 7.0, and 10.0.[2]

• Sample Preparation: Accurately weigh a sufficient amount of the compound to prepare a solution with a concentration of at least 10⁻⁴ M.[2][7] Dissolve the compound in a suitable co-solvent (e.g., methanol) if necessary, and then dilute with deionized water. Add KCl to maintain a constant ionic strength.[2]

• Acidification: Acidify the sample solution to a pH of approximately 1.8-2.0 with 0.1 M HCl to ensure the compound is fully protonated.[3]

• Titration: Titrate the solution with the standardized 0.1 M NaOH solution, adding small increments of the titrant and recording the pH after each addition has stabilized.[2][3]

• Data Analysis: Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence point, which corresponds to the midpoint of the buffer region on the titration curve.[2]

Protocol for Solubility Determination by Shake-Flask Method

Objective: To determine the equilibrium solubility of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid in selected polar organic solvents.

Materials:

• 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid (ensure purity)

• Selected polar organic solvents (e.g., methanol, ethanol, acetonitrile, DMSO, DMF) of high purity

• Glass vials with screw caps

• Orbital shaker or temperature-controlled incubator with agitation

• Centrifuge

• Syringe filters (0.22 µm, PTFE or other chemically resistant material)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

Procedure:

• Preparation of Saturated Solution: Add an excess amount of the solid compound to a known volume of the selected solvent in a sealed glass vial.[5] The excess solid is crucial to ensure equilibrium is reached.[5]

• Equilibration: Place the vials in an orbital shaker or incubator at a constant temperature (e.g., 25 °C or 37 °C) and agitate for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.[5][8]

• Phase Separation: After equilibration, separate the undissolved solid from the saturated solution. This is best achieved by centrifugation, followed by careful filtration of the supernatant through a chemically inert syringe filter.[5][8]

• Quantification: Accurately dilute the clear, saturated filtrate with a suitable solvent. Quantify the concentration of the dissolved compound using a validated HPLC method.[5] A calibration curve must be generated using standard solutions of the compound of known concentrations to ensure accurate quantification.[5]

• Data Reporting: Report the solubility in units of mg/mL or mol/L at the specified temperature.[5]

Predicted Solubility Profile and Data Interpretation

Based on the "like dissolves like" principle, the solubility of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid in polar organic solvents will be governed by the interplay of its different structural moieties.[9] The polar carboxylic acid and sulfonyl groups will favor interaction with polar solvents, while the dichlorinated phenyl ring and the piperidine ring contribute to its lipophilicity.

Expected Solubility Trends:

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can act as both hydrogen bond donors and acceptors, potentially leading to moderate solubility.

• Polar Aprotic Solvents (e.g., DMSO, DMF): These are strong hydrogen bond acceptors and are often excellent solvents for a wide range of organic compounds.[7] It is anticipated that the compound will exhibit higher solubility in these solvents compared to polar protic solvents.

• Acetonitrile: This is a polar aprotic solvent with a moderate dipole moment. The solubility in acetonitrile is expected to be lower than in DMSO or DMF.

Data Presentation:

The experimentally determined solubility data should be summarized in a clear and concise table for easy comparison.

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)
Methanol	25	Experimental Value	Calculated Value
Ethanol	25	Experimental Value	Calculated Value
Acetonitrile	25	Experimental Value	Calculated Value
DMSO	25	Experimental Value	Calculated Value
DMF	25	Experimental Value	Calculated Value

Conclusion and Future Directions

This guide has provided a comprehensive and scientifically rigorous framework for determining the solubility profile of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid in polar organic solvents. By following the detailed protocols for pKa and equilibrium solubility determination, researchers can generate the critical data needed to advance the development of this compound. The shake-flask method, as the gold standard, ensures the generation of reliable and reproducible thermodynamic solubility data.[4][6] Understanding the solubility profile is a pivotal step in the journey from a promising molecule to a viable therapeutic agent. Future studies could explore the use of co-solvents or pH adjustment to enhance the solubility of this compound for formulation purposes.[10]

References

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs.
• Benchchem. (n.d.). General Experimental Protocol for Determining Solubility.
• Enamine. (n.d.). Shake-Flask Solubility Assay.
• ACS Publications. (2020, June 19). Potentiometric Titration Method for the Determination of Solubility Limits and pKa Values of Weak Organic Acids in Water.

• Khan Academy. (n.d.). Solubility of organic compounds. Retrieved from [Link]

• Regulations.gov. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS.
• Protocols.io. (2024, December 9). Shake-Flask Aqueous Solubility assay (Kinetic solubility).
• SciSpace. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter.
• Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures.
• World Health Organization. (2018, July 2). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFIC.
• Mubychem. (2024, January 10). 2-4-dichloro-5-sulfamoyl Benzoic Acid, Lasamide Manufacturers, SDS.
• PMC. (n.d.). Development of Methods for the Determination of pKa Values.
• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration.
• Benchchem. (n.d.). Addressing poor solubility of piperidine derivatives in reactions.
• Benchchem. (n.d.). Technical Support Center: Enhancing the Solubility of Benzoic Acid Derivatives in Organic Solvents.
• DergiPark. (2024, April 23). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry.

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• 1. 2-4-dichloro-5-sulfamoyl Benzoic Acid, Lasamide Manufacturers, SDS [mubychem.com]
• 2. 2,4-Dichloro-5-sulfamoylbenzoic acid | 2736-23-4 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Predicting Solubility | Rowan [rowansci.com]
• 5. echemi.com [echemi.com]
• 6. Will we ever be able to accurately predict solubility? - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Thermodynamic Solubility Assay | Domainex [domainex.co.uk]
• 9. Khan Academy [khanacademy.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Safety Data Sheet (SDS) and toxicity profile of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid

An in-depth technical analysis of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid (CAS 53552-35-5) requires a multidimensional approach. As a specialized sulfonamide derivative, this compound serves as a critical intermediate in the synthesis of advanced therapeutics, particularly those targeting carbonic anhydrase (CA) inhibition and diuretic pathways[1].

Unlike its primary sulfonamide parent compound, Lasamide (2,4-dichloro-5-sulfamoylbenzoic acid)[2], the incorporation of a bulky, lipophilic piperidine ring fundamentally alters its physicochemical properties, toxicological profile, and handling requirements. This whitepaper synthesizes the Safety Data Sheet (SDS) parameters, structure-activity relationships (SAR), and self-validating experimental workflows necessary for researchers handling this compound.

Physicochemical & Structural Profiling

The structural core of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid features a benzoic acid moiety flanked by two electron-withdrawing chlorine atoms (positions 2 and 4) and a bulky piperidinosulfonyl group at position 5[3].

The substitution of the primary amine with a piperidine ring removes the hydrogen-bond donors of the sulfonamide group. This structural shift significantly increases the partition coefficient (LogP), enhancing lipid membrane permeability but simultaneously altering its aqueous solubility profile.

Table 1: Physicochemical Identity

Parameter	Value / Description
Chemical Name	2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid
CAS Registry Number	53552-35-5
Molecular Formula	C12H13Cl2NO4S
Molecular Weight	338.21 g/mol
Structural Class	Halogenated Aryl Sulfonamide / Benzoic Acid Derivative
Physical State	Solid (typically off-white to pale yellow powder)

Hazard Identification & SDS Core

Based on regulatory databases and structural analogs, this compound exhibits moderate acute toxicity and significant localized irritation potential[4][5]. The presence of the acidic carboxyl group combined with the halogenated ring makes it a potent irritant to mucosal membranes.

Table 2: GHS Hazard Classification & Safety Matrix

Hazard Class	Category	Signal Word	Hazard Statement (Code)
Acute Toxicity (Oral/Dermal/Inhalation)	Category 4	Warning	H302 + H312 + H332: Harmful if swallowed, in contact with skin, or inhaled.
Skin Corrosion / Irritation	Category 1B / 2	Danger / Warning	H314 / H315: Causes severe skin burns and eye damage / Causes skin irritation.
Serious Eye Damage	Category 1	Danger	H318: Causes serious eye damage.
Specific Target Organ Toxicity (Single)	Category 3	Warning	H335: May cause respiratory irritation.

Note: The severity of skin corrosion (Category 1B vs. Category 2) often depends on the presence of residual chlorosulfonyl precursors from the synthesis process[4]. High-purity lots typically present as Category 2 irritants.

Toxicological Profile & SAR Insights

The parent compound, Lasamide, exhibits an oral LD50 > 10,000 mg/kg in murine models[6]. However, the piperidine derivative (CAS 53552-35-5) possesses enhanced lipophilicity, which increases its systemic absorption rate.

• Hepatotoxicity Potential: The highly lipophilic piperidine ring is a prime target for CYP450-mediated oxidation in the liver. Researchers must monitor for hepatotoxic metabolites during in vivo studies.

• Renal Clearance: Like many sulfonamide-based loop diuretics (e.g., furosemide), the compound is likely cleared via renal tubular secretion, posing a risk of crystalluria if urine pH drops, due to the low pKa of the benzoic acid moiety.

Synthesis and pharmacological trajectory of CAS 53552-35-5.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include built-in causality checks to prevent false positives/negatives during drug development workflows.

Protocol A: HPLC-UV Purity and Stability Assessment

Causality Rationale: The carboxylic acid moiety on the dichlorobenzene ring has a low pKa (~2.5–3.0) due to the electron-withdrawing effects of the ortho/para chlorines and the meta sulfonamide group. If a neutral mobile phase is used, the compound will partially ionize, leading to severe peak tailing and inaccurate integration. Acidifying the mobile phase suppresses this ionization, ensuring sharp, symmetrical peaks.

Step-by-Step Methodology:

• System Preparation: Equip an HPLC system with a UV-Vis or PDA detector and a C18 reverse-phase column (e.g., 150 mm × 4.6 mm, 5 µm).

• Mobile Phase Formulation:

  • Solvent A: Ultrapure water with 0.1% Trifluoroacetic acid (TFA) or Formic acid (pH ~2.0).

  • Solvent B: LC-MS grade Acetonitrile.

• Sample Preparation: Dissolve 10 mg of CAS 53552-35-5 in 1 mL of DMSO to create a stock solution. Dilute to 100 µg/mL using a 50:50 mixture of Solvent A and B.

• Gradient Elution: Run a linear gradient from 20% B to 80% B over 15 minutes at a flow rate of 1.0 mL/min.

• Detection: Monitor absorbance at 254 nm (optimal for the conjugated aromatic system).

• Self-Validation (System Suitability Test): Inject a blank (DMSO + mobile phase) to rule out ghost peaks. The asymmetry factor ( As​ ) of the target peak must be between 0.9 and 1.2; a higher value indicates insufficient acid in the mobile phase.

Protocol B: In Vitro Cytotoxicity Screening (HepG2 Model)

Causality Rationale: Because the piperidine substitution increases lipophilicity and forces hepatic metabolism, using a human hepatocellular carcinoma (HepG2) cell line provides a highly relevant baseline for predicting hepatotoxicity. The MTT assay is chosen because it directly measures mitochondrial reductase activity, a rapid indicator of metabolic collapse following xenobiotic stress.

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

• Dosing Regimen: Prepare serial dilutions of the compound (1 µM to 500 µM). Crucial Step: Ensure the final DMSO concentration in the culture media does not exceed 0.5% (v/v) to prevent solvent-induced baseline toxicity.

• Exposure: Aspirate old media and apply the dosed media. Include a negative control (0.5% DMSO media) and a positive control (e.g., Doxorubicin or a known toxic sulfonamide). Incubate for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. The viable cells will reduce the yellow tetrazolium salt to insoluble purple formazan crystals.

• Solubilization & Reading: Carefully aspirate the media and dissolve the formazan crystals in 100 µL of DMSO. Read the absorbance at 570 nm using a microplate reader.

• Self-Validation: The assay is only valid if the positive control demonstrates >80% cell death and the negative control shows <5% variance across technical replicates.

In vitro cytotoxicity screening workflow for sulfonamide derivatives.

Handling, Storage, and Emergency Response

Given its classification as a severe irritant and potential corrosive agent (H314/H315)[4], strict engineering controls are mandatory.

• Engineering Controls: Handle exclusively within a certified Class II biological safety cabinet or a chemical fume hood.

• Personal Protective Equipment (PPE): Nitrile gloves (minimum 0.11 mm thickness, breakthrough time >480 min), tightly fitting safety goggles (EN 166 standard), and a particulate respirator (N95/FFP2) if aerosolization is possible[6].

• Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents and strong bases. The compound must be kept in a tightly sealed, light-resistant container to prevent degradation of the sulfonamide bond.

• Spill Response: Do not use water directly on the powder, as it may spread the acidic compound. Sweep up the solid carefully to avoid dust generation, place it in a sealed hazardous waste container, and wash the spill site with a mild alkaline solution (e.g., 5% sodium bicarbonate) to neutralize residual acid.

References

• NextSDS. "3,5-dichloro-4-(chlorosulfonyl)benzoic acid — Chemical Substance Information" (Used for analog hazard profiling). NextSDS Database. Available at: [Link]

• NextSDS. "2,4-dichloro-5-[piperidinosulfonyl] benzoic acid — Chemical Substance Information". NextSDS Database. Available at:[Link]

• National Center for Biotechnology Information. "5-(Aminosulfonyl)-2,4-dichlorobenzoic acid". PubChem Compound Summary for CID 17655. Available at:[Link]

• ACS Medicinal Chemistry Letters. "Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors". ACS Publications. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 5-(Aminosulfonyl)-2,4-dichlorobenzoic acid | C7H5Cl2NO4S | CID 17655 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nextsds.com [nextsds.com]
• 4. nextsds.com [nextsds.com]
• 5. wap.guidechem.com [wap.guidechem.com]
• 6. echemi.com [echemi.com]

Protocols & Analytical Methods

Application Note: 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic Acid as a Versatile Scaffold in Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Experimental Protocols

Introduction & Structural Significance

In modern medicinal chemistry, the rapid generation of highly functionalized, target-specific libraries relies on robust molecular scaffolds. 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid (CAS 53552-35-5) is a highly privileged building block, primarily utilized in the synthesis of loop diuretic analogs and selective enzyme inhibitors[1][2].

Structurally, this scaffold is a derivative of 2,4-dichloro-5-sulfamoylbenzoic acid, the foundational precursor for the blockbuster diuretic furosemide[3][4]. However, the substitution of the primary sulfonamide with a piperidine ring introduces profound pharmacological and chemical advantages:

• Off-Target Mitigation: Primary sulfonamides (-SO₂NH₂) are classic, indiscriminate inhibitors of Carbonic Anhydrase (CA) because the acidic N-H proton coordinates with the zinc ion in the CA active site[5]. Masking this group with a piperidine ring abolishes zinc binding, allowing researchers to design selective NKCC2 cotransporter inhibitors (diuretics) without off-target CA-mediated side effects.

• Lipophilicity & Prodrug Potential: The piperidine moiety increases the overall lipophilicity of the scaffold, enhancing cellular permeability and blood-brain barrier (BBB) penetration for central nervous system (CNS) targets.

Caption: Pharmacological pathway illustrating selective NKCC2 targeting over Carbonic Anhydrase due to piperidine masking.

Mechanistic Rationale: Dual Activation for SNAr

The synthetic utility of this scaffold lies in the extreme electrophilicity of its 2- and 4-chloro positions. Both positions are activated for Nucleophilic Aromatic Substitution (SNAr) by the strong electron-withdrawing effects of the carboxyl (-COOH) and piperidinosulfonyl (-SO₂Pip) groups.

• Regioselectivity: The 2-position is ortho to the carboxyl group and para to the sulfonyl group. The 4-position is para to the carboxyl group and ortho to the sulfonyl group. Under controlled conditions with primary or secondary amines, substitution occurs regioselectively at the 2-position [6][7]. This is driven by the stabilization of the Meisenheimer complex intermediate and specific solvent-solute interactions, yielding 2-amino-4-chloro-5-(piperidin-1-ylsulfonyl)benzoic acid derivatives.

• Orthogonal Derivatization: Following the SNAr reaction, the sterically hindered carboxylic acid can be independently functionalized via amide coupling, allowing for rapid, two-dimensional library expansion.

Caption: Workflow for generating drug libraries using the 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid scaffold.

Experimental Protocols

To ensure reproducibility and high yields, the following self-validating protocols have been optimized for both green chemistry compliance and scalability[8].

Protocol 1: Microwave-Assisted Regioselective SNAr

Causality: Traditional SNAr on highly substituted benzoic acids requires harsh heating in toxic solvents (e.g., DMF or neat conditions), which can lead to decarboxylation or bis-substitution[6]. Utilizing 2-Methyltetrahydrofuran (2-MeTHF)—a bio-renewable solvent—under microwave irradiation ensures rapid, exclusive substitution at the 2-position while preventing thermal degradation[8].

Step-by-Step Methodology:

• Preparation: In a 10 mL microwave-safe vial, suspend 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid (1.0 mmol, 338 mg) in 3.0 mL of anhydrous 2-MeTHF.

• Reagent Addition: Add the desired primary amine (e.g., furfurylamine or benzylamine, 2.5 mmol) followed by triethylamine (NEt₃, 4.0 mmol). Note: The excess base neutralizes the HCl byproduct, preventing amine protonation and maintaining nucleophilicity.

• Reaction: Seal the vial and subject it to microwave irradiation at 80°C for 60 minutes.

• In-Process Validation: Monitor the reaction via LC-MS. The starting material (m/z 337 [M-H]⁻) should be completely consumed, replaced by the mono-substituted product mass (e.g., m/z 399 [M-H]⁻ for furfurylamine).

• Workup & Isolation: Transfer the mixture to a separatory funnel, dilute with 10 mL of water, and wash with ethyl acetate (2 x 5 mL) to remove unreacted amine. Carefully acidify the aqueous layer with 1M HCl to pH 3.

• Self-Validation: The product will precipitate as a distinct, crystalline solid. Filter, wash with cold water, and dry under a vacuum. Confirm regioselectivity via ¹H-NMR (disappearance of the C-2 proton, shift of the C-3 proton).

Protocol 2: Sterically Hindered Amide Coupling

Causality: The carboxylic acid at C-1 is flanked by an ortho-amino group (post-SNAr) and is highly sterically hindered. Standard EDC/HOBt coupling often fails or requires prolonged times. HATU is employed here because it forms a highly reactive 7-azabenzotriazole active ester, which accelerates coupling even in hindered environments.

Step-by-Step Methodology:

• Activation: Dissolve the intermediate from Protocol 1 (0.5 mmol) in 2.0 mL of anhydrous DMF. Add DIPEA (1.5 mmol) and HATU (0.6 mmol). Stir at room temperature for 15 minutes until the solution turns pale yellow (indicating active ester formation).

• Coupling: Add the target secondary amine (0.6 mmol). Stir at room temperature for 4 hours.

• Workup: Quench with saturated aqueous NaHCO₃ (5 mL). Extract with Ethyl Acetate (3 x 10 mL).

• Purification: Wash the combined organic layers with 5% LiCl aqueous solution (3 x 10 mL) to completely remove residual DMF and HATU byproducts. Dry over Na₂SO₄, concentrate, and purify via flash chromatography (Hexanes/EtOAc).

Quantitative Data Presentation

The optimization of the SNAr step (Protocol 1) is critical for library generation. Table 1 summarizes the impact of solvent and heating methods on the yield and regioselectivity of the scaffold when reacted with furfurylamine.

Table 1: Optimization of SNAr Conditions for 2-Position Substitution

Solvent	Base	Temp (°C)	Heating Method	Time (h)	Conversion (%)	Isolated Yield (%)	Regioselectivity (C-2 : C-4)
Acetonitrile	NEt₃	80	Conventional	4.0	75	62	>95:5
THF	NEt₃	65	Conventional	6.0	80	68	>95:5
DMF	K₂CO₃	100	Conventional	2.0	95	55*	80:20
2-MeTHF	NEt₃	80	Microwave	1.0	>99	88	>99:1

*Note: Lower isolated yield in DMF is due to the formation of bis-substituted byproducts and difficult aqueous workup.

Conclusion

2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid is a highly tunable precursor that bridges the gap between classic diuretic synthesis and modern, selective drug discovery. By leveraging the piperidine ring to mask off-target Carbonic Anhydrase activity and exploiting the differential reactivity of its chlorinated positions, researchers can rapidly construct diverse, high-value pharmacological libraries. Employing green solvents like 2-MeTHF alongside microwave irradiation ensures that these workflows remain scalable, sustainable, and highly efficient.

References

• Zenodo. (2024). Sustainable Chemistry and Pharmacy: Benign-by-design protocol for furosemide synthesis. Retrieved from [Link]

• SciSpace. (2020). Synthesis and biological activity of novel sulfonamides derivatives of various heterocyclic compounds. Retrieved from [Link]

Sources

• 1. 2,4-dichloro-5-[piperidinosulfonyl] benzoic acid | 53552-35-5 [amp.chemicalbook.com]
• 2. 2,4-Dichloro-5-sulfamoylbenzoic acid | 2736-23-4 [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. scispace.com [scispace.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. zenodo.org [zenodo.org]

Application Note: ¹H and ¹³C NMR Spectroscopy Characterization of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Advanced Technical Protocol & Application Guide

Executive Summary & Pharmacological Context

2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid (CAS: 53552-35-5) is a highly functionalized benzenesulfonamide derivative. In medicinal chemistry, the sulfonamide pharmacophore is a cornerstone for designing carbonic anhydrase inhibitors (CAIs) and loop diuretics . The parent scaffold, 2,4-dichloro-5-sulfamoylbenzoic acid (lasamide), is the primary intermediate for the blockbuster drug furosemide . By substituting the primary sulfonamide with a piperidine ring, researchers can modulate the molecule's lipophilicity, steric bulk, and target-binding affinity .

As a Senior Application Scientist, I designed this guide to move beyond basic peak assignments. This application note details the causality behind the nuclear magnetic resonance (NMR) behavior of this compound and provides a self-validating experimental protocol to ensure uncompromising data integrity during structural characterization.

Structural Causality & Predictive NMR Behavior

NMR spectroscopy is fundamentally an exercise in quantum mechanical environment mapping. To accurately characterize 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid, we must analyze the competing electronic effects of its substituents:

• The Tetrasubstituted Aromatic Core: The benzene ring contains only two isolated protons (H-3 and H-6). Because they are para to each other, they will appear as two distinct singlets (with negligible para-coupling, 4J≈0.5 Hz).

• Inductive and Anisotropic Deshielding:

  • H-3 is flanked by two highly electronegative chlorine atoms. The inductive electron withdrawal deshields this proton, shifting it downfield to approximately 7.95 ppm.

  • H-6 is positioned between the carboxylic acid ( −COOH ) and the piperidinylsulfonyl ( −SO2​NR2​ ) groups. Both groups are strongly electron-withdrawing via resonance and induction, and both possess strong magnetic anisotropies. Consequently, H-6 experiences a more profound deshielding effect than H-3, pushing it further downfield to approximately 8.30 ppm.

• Aliphatic Piperidine System: The piperidine ring introduces distinct aliphatic multiplets. The nitrogen atom of the sulfonamide pulls electron density from the adjacent α -carbons (C-2', C-6'), shifting their protons downfield (~3.15 ppm) compared to the β and γ protons (~1.40–1.50 ppm).

Self-Validating Experimental Protocol

To guarantee trustworthiness, an analytical protocol must be a self-validating system. The following workflow ensures that every step verifies the success of the preceding one.

Sample Preparation

• Solvent Selection: Weigh 10–15 mg of the compound. Dissolve in 0.6 mL of high-purity DMSO- d6​ (99.9% D) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: The highly polar carboxylic acid and sulfonamide moieties render the compound poorly soluble in CDCl 3​ . DMSO- d6​ disrupts intermolecular hydrogen bonding, ensuring complete dissolution and preventing peak broadening.

• Filtration (Checkpoint 1): Pass the solution through a 0.22 µm PTFE syringe filter directly into a premium 5 mm NMR tube.

  • Self-Validation: Hold the tube against a bright light. The solution must be optically clear. Any visible particulate matter will distort the localized magnetic field ( B0​ ), making high-resolution shimming impossible. If cloudy, re-filter.

Instrument Setup & Acquisition (400 MHz Spectrometer)

• Temperature Regulation: Insert the sample and allow it to equilibrate at 298 K for 5 minutes to prevent convection currents that distort line shapes.

• Tuning and Matching (Checkpoint 2): Tune the probe to the exact Larmor frequency of the target nucleus (¹H or ¹³C).

  • Self-Validation: The tuning "wobble" curve must be perfectly centered on the target frequency and reach the baseline. This confirms maximum RF power transmission and optimal Signal-to-Noise Ratio (SNR).

• Locking and Shimming (Checkpoint 3): Lock onto the deuterium signal of DMSO- d6​ . Execute gradient shimming (e.g., TopShim) followed by manual optimization of the Z1 and Z2 gradients.

  • Self-Validation: The TMS internal standard peak must have a Full Width at Half Maximum (FWHM) of ≤1.0 Hz. A broad or asymmetrical TMS peak indicates poor B0​ homogeneity; do not proceed until resolved.

• Pulse Sequences:

  • ¹H NMR: Use a standard 30° pulse program (zg30). Set the relaxation delay ( D1​ ) to 2.0 seconds. Acquire 16–32 scans.

  • ¹³C NMR: Use power-gated broadband decoupling (zgpg30) to leverage the Nuclear Overhauser Effect (NOE) for signal enhancement of protonated carbons. Acquire 1024–2048 scans.

Data Processing

• Fourier Transform: Zero-fill the Free Induction Decay (FID) to 64k data points. Apply exponential line broadening (LB = 0.3 Hz for ¹H; 1.0 Hz for ¹³C) to enhance SNR without sacrificing resolution.

• Phase Correction (Checkpoint 4): Perform zero-order and first-order phase corrections.

  • Self-Validation: The baseline on both sides of every peak must be perfectly flat and horizontal. Incorrect phasing leads to erroneous integration values.

Workflow Visualization

Figure 1: Self-validating NMR workflow mapping sample preparation, acquisition, and data analysis.

Spectral Data Presentation

The following tables summarize the predictive quantitative data for the compound, structured for rapid reference during spectral analysis.

Table 1: ¹H NMR Assignments (400 MHz, DMSO- d6​ )

Proton Position	Multiplicity	Integration	Chemical Shift (ppm)	Assignment Justification / Causality
-COOH	Broad Singlet (br s)	1H	~13.50	Highly deshielded acidic proton; broad due to rapid exchange with residual moisture.
H-6	Singlet (s)	1H	~8.30	Aromatic proton heavily deshielded by ortho-COOH and ortho-SO 2​ R groups.
H-3	Singlet (s)	1H	~7.95	Aromatic proton deshielded by two ortho-Cl atoms.
N-CH 2​ (H-2', H-6')	Multiplet (m)	4H	~3.15	Piperidine protons α to the electron-withdrawing sulfonamide nitrogen.
CH 2​ (H-3', H-5')	Multiplet (m)	4H	~1.50	Piperidine protons β to the sulfonamide nitrogen.
CH 2​ (H-4')	Multiplet (m)	2H	~1.40	Piperidine protons γ to the sulfonamide nitrogen.

Table 2: ¹³C NMR Assignments (100 MHz, DMSO- d6​ )

Carbon Position	Type	Chemical Shift (ppm)	Assignment Justification / Causality
C=O	Quaternary	~165.0	Highly deshielded carboxylic acid carbonyl carbon.
C-5	Quaternary	~137.5	Aromatic carbon directly attached to the strongly electron-withdrawing SO 2​ group.
C-4	Quaternary	~136.0	Aromatic carbon attached to the electronegative Cl atom.
C-3	CH	~132.5	Protonated aromatic carbon situated between two Cl atoms.
C-1	Quaternary	~132.0	Aromatic carbon attached to the COOH group.
C-2	Quaternary	~131.0	Aromatic carbon attached to the electronegative Cl atom.
C-6	CH	~130.5	Protonated aromatic carbon between COOH and SO 2​ groups.
C-2', C-6'	CH 2​	~46.5	Piperidine carbons α to the nitrogen (deshielded by inductive effect).
C-3', C-5'	CH 2​	~24.8	Piperidine carbons β to the nitrogen.
C-4'	CH 2​	~23.0	Piperidine carbon γ to the nitrogen.

(Note: Exact chemical shifts may vary slightly depending on exact sample concentration, temperature, and precise referencing to TMS at 0.00 ppm).

References

• Title: Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors Source: ACS Medicinal Chemistry Letters URL: [Link]

• Title: 5-(Aminosulfonyl)-2,4-dichlorobenzoic acid | CID 17655 Source: PubChem, National Center for Biotechnology Information URL: [Link]

Application Notes &amp; Protocols: Characterizing Putative Anion Exchanger Inhibitors with In Vitro Cell-Based Assays

Focus Compound: 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid

Audience: Researchers, scientists, and drug development professionals.

Abstract This guide provides a comprehensive framework for the in vitro characterization of novel small molecules targeting the SLC26A3 anion exchanger, also known as Downregulated in Adenoma (DRA). We present a series of detailed protocols using 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid as a representative test compound, based on the hypothesis that its sulfonamide-containing benzoic acid structure confers inhibitory activity against this physiologically significant ion transporter. The protocols cover a primary functional high-throughput screening (HTS) assay, a secondary mechanistic assay to confirm the mode of action, and a standard cell viability assay to assess cytotoxicity. By integrating these methods, researchers can effectively determine the potency, mechanism, and therapeutic window of putative SLC26A3 inhibitors.

Introduction: The Rationale for Targeting SLC26A3

The Solute Carrier Family 26, Member 3 (SLC26A3 or DRA) is a crucial anion exchanger located on the apical membrane of intestinal epithelial cells, particularly in the colon.[1][2] It primarily facilitates the electroneutral exchange of chloride (Cl⁻) for bicarbonate (HCO₃⁻), a process fundamental to intestinal fluid and electrolyte homeostasis.[3][4] By mediating Cl⁻ absorption, SLC26A3 plays a pivotal role in the dehydration of stool.[5] Consequently, loss-of-function mutations in the SLC26A3 gene lead to congenital chloride-losing diarrhea, a severe inherited disorder.[2]

Conversely, inhibiting SLC26A3 activity presents a promising therapeutic strategy for conditions characterized by reduced intestinal motility and excessive fluid absorption, such as constipation.[1] The development of potent and selective SLC26A3 inhibitors could offer a novel, non-laxative treatment paradigm.

This document outlines a systematic approach to evaluate 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid as a novel, hypothetical inhibitor of SLC26A3. The following protocols are designed to be robust, reproducible, and adaptable for screening and characterizing similar small molecules.

Core Assay Principles

Primary Functional Assay: Halide-Sensitive YFP Quenching

This high-throughput assay is the cornerstone for identifying SLC26A3 inhibitors. It utilizes a cell line, typically Fischer Rat Thyroid (FRT) cells, stably co-expressing SLC26A3 and a halide-sensitive variant of Yellow Fluorescent Protein (YFP).[1][6] The fluorescence of this YFP variant is dynamically quenched upon binding to halides like iodide (I⁻).[7]

The assay proceeds as follows:

• Cells are incubated in a chloride-rich buffer, where they exhibit a stable baseline fluorescence.

• Upon rapid replacement with an iodide-containing buffer, SLC26A3 transports iodide into the cell in exchange for intracellular chloride.

• The resulting influx of iodide quenches the YFP fluorescence. The rate of this quenching is directly proportional to SLC26A3 activity.[7]

• An effective inhibitor will block or slow down iodide influx, resulting in a reduced rate of fluorescence quenching.[1]

Figure 2: Workflow for the SLC26A3 YFP-Quenching Assay.

Protocol 2: Intracellular pH Assay for Cl⁻/HCO₃⁻ Exchange

(Based on BCECF fluorescence) [1][8] Materials and Reagents:

• Cell Line: Caco-2 cells, which endogenously express SLC26A3, or SLC26A3-expressing FRT cells. [9]* Dye: BCECF-AM (acetoxymethyl ester), 1 mM stock in DMSO.

• Buffers:

  • Bicarbonate Buffer: 120 mM NaCl, 5 mM KCl, 1 mM MgCl₂, 1 mM CaCl₂, 5 mM Glucose, 25 mM NaHCO₃, 5 mM HEPES, equilibrated with 5% CO₂, pH 7.4.

  • Chloride-Free Bicarbonate Buffer: 120 mM Na-gluconate, 5 mM K-gluconate, etc., with NaHCO₃, equilibrated with 5% CO₂, pH 7.4.

• Plate Reader: Fluorescence plate reader capable of ratiometric measurements (Excitation at ~490 nm and ~440 nm, Emission at ~535 nm).

Step-by-Step Methodology:

• Cell Seeding: Grow Caco-2 or FRT-SLC26A3 cells to confluence on black, clear-bottom 96-well plates. Caco-2 cells may require up to 21 days to fully differentiate and form a polarized monolayer. [10]2. Dye Loading: Incubate cells with 2-5 µM BCECF-AM in Bicarbonate Buffer for 20-30 minutes at 37°C.

• Wash and Compound Incubation: Wash cells twice to remove extracellular dye. Add Bicarbonate Buffer containing the desired concentrations of the test compound or vehicle control and incubate for 15 minutes.

• Assay Execution:

  • Place the plate in the reader and record a stable baseline pHi.

  • Using an automated fluidics system, replace the Bicarbonate Buffer with the Chloride-Free Bicarbonate Buffer (still containing the test compound).

  • Monitor the change in the 490/440 nm fluorescence ratio over time. The increase in this ratio reflects intracellular alkalinization.

  • After the pHi stabilizes, re-introduce the original Bicarbonate Buffer to observe the recovery.

• Calibration: At the end of the experiment, calibrate the fluorescence ratio to pHi values using a high-K⁺ buffer containing nigericin at various known pH levels.

Protocol 3: Cell Viability Assessment

(Using the CellTiter-Glo® Luminescent Assay) [11][12] Materials and Reagents:

• Cell Line: The same cell line used for the primary functional assay (e.g., FRT-SLC26A3).

• Assay Plates: Opaque-walled white 96-well or 384-well plates suitable for luminescence. [12]* Reagent: CellTiter-Glo® Reagent (Promega). [11][13]* Plate Reader: Luminometer.

Step-by-Step Methodology:

• Cell Seeding: Seed cells in the opaque-walled plates at a pre-determined optimal density.

• Compound Treatment: Add serial dilutions of the test compound to the wells. Include wells with vehicle control (for 100% viability) and a positive control for cytotoxicity (e.g., a high concentration of a known cytotoxic agent).

• Incubation: Incubate the plate for a period relevant to the functional assays, or for a standard cytotoxicity duration (e.g., 24 or 48 hours).

• Assay Procedure ("Add-Mix-Measure"):

  • Equilibrate the plate to room temperature for approximately 30 minutes. [13] * Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well (e.g., 100 µL reagent to 100 µL medium). [12] * Place the plate on an orbital shaker for 2 minutes to induce cell lysis. [14] * Incubate at room temperature for 10 minutes to stabilize the luminescent signal. [14] * Measure luminescence using a plate reader.

Data Analysis and Interpretation

Parameter	Assay	Calculation Method	Interpretation
Rate of Quench	YFP-Halide Assay	Calculate the initial slope of fluorescence decay after iodide addition.	A steeper slope indicates higher SLC26A3 activity.
% Inhibition	YFP-Halide Assay	100 * (1 - (Rate_Compound - Rate_Background) / (Rate_Vehicle - Rate_Background))	Quantifies the compound's effect at a specific concentration.
IC₅₀	YFP-Halide Assay	Plot % Inhibition against log[Compound Concentration] and fit to a four-parameter logistic curve.	The concentration of compound that inhibits 50% of SLC26A3 activity. A lower IC₅₀ indicates higher potency. [1]
ΔpHi / min	Intracellular pH Assay	Calculate the initial rate of change in the BCECF fluorescence ratio upon chloride removal.	A lower rate in the presence of the compound confirms inhibition of Cl⁻/HCO₃⁻ exchange.
% Viability	CellTiter-Glo® Assay	100 * (RLU_Compound - RLU_Background) / (RLU_Vehicle - RLU_Background) (RLU = Relative Luminescence Units)	Indicates the percentage of viable cells remaining after treatment.
CC₅₀	CellTiter-Glo® Assay	Plot % Viability against log[Compound Concentration] and fit to a curve.	The concentration of compound that causes 50% cytotoxicity.
Selectivity Index (SI)	Combined	SI = CC₅₀ / IC₅₀	A measure of the compound's therapeutic window. A higher SI is desirable, indicating specificity for the target over general toxicity.

Troubleshooting Common Issues

Issue	Possible Cause(s)	Recommended Solution(s)
High Well-to-Well Variability	Inconsistent cell seeding; Pipetting errors; Edge effects on the plate.	Ensure a homogenous cell suspension before seeding; Use calibrated pipettes; Avoid using the outermost wells of the plate or fill them with buffer. [15]
Low Signal or Signal-to-Background Ratio (YFP Assay)	Low YFP expression; Incorrect filter settings on plate reader; Photobleaching.	Use a cell line with validated high expression; Confirm excitation/emission wavelengths match YFP spectra (~485/525 nm); Minimize exposure to excitation light before measurement. [16][17]
High Background Fluorescence (YFP or pHi Assay)	Autofluorescence from compounds or cell culture medium (e.g., phenol red, serum).	Run a control with compound in buffer without cells; Use phenol red-free medium for the assay; Switch to black-walled plates. [16][17]
Incomplete Formazan Dissolution (MTT Assay)	Insufficient shaking or solvent volume.	Increase shaking time to 15 minutes or more; Ensure complete mixing by gentle pipetting. [18]
Detector Saturation (Luminescence/Fluorescence)	Cell number is too high; Gain setting on the reader is too high.	Optimize cell seeding density to be within the linear range of the assay; Reduce the gain setting on the plate reader. [16][19]

Conclusion

The protocols described provide a robust, multi-faceted approach to characterize the in vitro cellular activity of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid, or any novel compound, as a putative inhibitor of the SLC26A3 anion exchanger. By systematically assessing its primary functional activity, confirming its mechanism of action on Cl⁻/HCO₃⁻ exchange, and evaluating its cytotoxic profile, researchers can build a comprehensive understanding of the compound's potential as a therapeutic agent. This structured workflow ensures scientific rigor and provides the critical data needed for progression in the drug discovery pipeline.

References

• OUS-research.no. (n.d.). CellTiter-Glo Assay. Retrieved from [Link]

• Basicmedical Key. (2025, September 11). Troubleshooting Fluorescence Intensity Plate Reader Experiments. Retrieved from [Link]

• Bitesize Bio. (2024, October 2). The Ultimate Guide to Troubleshooting Microplate Assays. Retrieved from [Link]

• U-CyTech biosciences. (n.d.). Troubleshooting FluoroSpot assay. Retrieved from [Link]

• Chaillet, J. R., Amsler, K., & Boron, W. F. (1990).
• Chaillet, J. R., Amsler, K., & Boron, W. F. (1990).

• ResearchGate. (2017, September 25). Tips for troubleshooting a fluorescence polarization assay for protein-DNA binding?. Retrieved from [Link]

• Xiao, F., et al. (2018).
• Cil, O., et al. (2018).
• Haggie, P. M., et al. (2018). 4,8-Dimethylcoumarin Inhibitors of Intestinal Anion Exchanger slc26a3 (Downregulated in Adenoma)

• ResearchGate. (n.d.). Schematic representation of the Halide Sensitive-YFP quenching assay. Retrieved from [Link]

• Lubinski, S. A., et al. (1988). Cl-/HCO3- exchange modulates intracellular pH in rat type II alveolar epithelial cells. PubMed.
• Kumar, K. V. K., et al. (2010).
• Arosio, D., et al. (2010). Simultaneous intracellular chloride and pH measurements using a GFP-based sensor.
• Dong, W., et al. (2014). A Genetically-Encoded YFP Sensor with Enhanced Chloride Sensitivity, Photostability and Reduced pH Interference Demonstrates Augmented Transmembrane Chloride Movement by Gerbil Prestin (SLC26a5). PMC.
• Piermarini, P. M., et al. (1997). Intracellular pH regulation in cultured embryonic chick heart cells. Na(+)-dependent Cl-/HCO3- exchange. PMC.

• PLOS. (n.d.). A Genetically-Encoded YFP Sensor with Enhanced Chloride Sensitivity, Photostability and Reduced pH Interference Demonstrates Augmented Transmembrane Chloride Movement by Gerbil Prestin (SLC26a5). Retrieved from [Link]

• eScholarship. (n.d.). SLC26A3 inhibitor identified in small molecule screen blocks colonic fluid absorption and reduces constipation. Retrieved from [Link]

• Cystic Fibrosis Foundation. (n.d.). Cell Model Resources. Retrieved from [Link]

• ResearchGate. (n.d.). (A) Caco-2 cell viability was assessed using the CCK-8 assay (n = 6). Retrieved from [Link]

• American Journal of Physiology. (n.d.). Native and recombinant Slc26a3 (downregulated in adenoma, Dra) do not exhibit properties of 2Cl−/1HCO3− exchange. Retrieved from [Link]

• Creative Bioarray. (n.d.). Caco-2 permeability assay. Retrieved from [Link]

• Biosensors. (n.d.). Cl-YFP - Halide Ions Fluorescent Biosensor Details. Retrieved from [Link]

• Liu, X., et al. (2019). Functional characterization of SLC26A3 c.392C>G (p.P131R)

• DOI. (n.d.). Segmental differences in Slc26a3-dependent Cl− absorption and HCO3− secretion in the mouse large intestine in vitro in Ussing chambers. Retrieved from [Link]

• Google Patents. (n.d.). US20120058918A1 - Cell lines expressing cftr and methods of using them.

• Ma'ayan Lab. (n.d.). SLC26A3 Gene. Retrieved from [Link]

• ResearchGate. (n.d.). Identification of SLC26A3 as a CFTR and ZO-1 binding partner and.... Retrieved from [Link]

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• 1. SLC26A3 inhibitor identified in small molecule screen blocks colonic fluid absorption and reduces constipation - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Functional characterization of SLC26A3 c.392C>G (p.P131R) mutation in intestinal barrier function using CRISPR/CAS9-created cell models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gene - SLC26A3 [maayanlab.cloud]
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• 9. cAMP Stimulates SLC26A3 Activity in Human Colon by a CFTR-Dependent Mechanism That Does Not Require CFTR Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
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• 19. selectscience.net [selectscience.net]

Preparation of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid derivatives for high-throughput screening

Application Note & Protocol

Topic: High-Throughput Preparation of a 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic Acid Focused Library

Audience: Medicinal Chemists, Automation Scientists, and Drug Discovery Researchers

Introduction: The Strategic Value of the Benzoic Acid Sulfonamide Scaffold

The benzoic acid scaffold is a cornerstone in medicinal chemistry, serving as the foundation for a multitude of therapeutic agents.[1][2] Its synthetic tractability allows for precise modification of its physicochemical properties, making it an ideal starting point for lead discovery campaigns.[1] When functionalized with a sulfonamide group, this scaffold gains additional utility, as sulfonamides are a well-established class of pharmacophores known for a wide range of biological activities, including antibacterial, anticancer, and diuretic properties.[3]

This guide focuses on the preparation of a specific subclass: 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid derivatives. This scaffold is of particular interest for several reasons:

• The 2,4-dichloro-benzoic acid core: This is a key intermediate in the synthesis of potent pharmaceuticals, including the diuretic furosemide.[4][5] The chlorine atoms modulate the electronic properties of the ring and can influence binding affinity and metabolic stability.

• The Piperidine Moiety: Piperidine is one of the most prevalent N-heterocycles in approved drugs.[6][7] Its inclusion often enhances solubility, metabolic stability, and oral bioavailability, making it a highly desirable fragment in drug design.

• The Sulfonamide Linker: This group acts as a versatile linker and a potent hydrogen bond donor/acceptor, crucial for interacting with biological targets like enzymes. Derivatives of sulfamoylbenzoic acid have shown significant promise as inhibitors of key enzymes such as carbonic anhydrases and α-glucosidase.[8][9][10]

The primary objective of this document is to provide a detailed, field-proven protocol for the synthesis of a library of these derivatives, optimized for high-throughput screening (HTS). We will move beyond a simple recitation of steps to explain the underlying chemical principles and the strategic decisions necessary for adapting a single-compound synthesis into a robust parallel synthesis workflow.

Synthetic Strategy Overview

The generation of the target library is accomplished via a three-stage synthetic sequence. This approach is designed for efficiency and amenability to parallel synthesis formats, allowing for the rapid creation of a diverse set of derivatives from common intermediates.

Figure 1: Three-stage workflow for the synthesis of the target library.

Detailed Experimental Protocols

Stage 1: Synthesis of Key Intermediate 2,4-Dichloro-5-(chlorosulfonyl)benzoic acid

Causality: The first step is the introduction of a reactive sulfonyl chloride group onto the 2,4-dichlorobenzoic acid ring via electrophilic aromatic substitution.[4] Chlorosulfonic acid serves as both the reagent and the solvent in this forceful reaction. The electron-withdrawing nature of the two chlorine atoms and the carboxylic acid directs the incoming chlorosulfonyl group primarily to the C5 position.

Protocol:

• Reagent Preparation: In a fume hood, equip a 250 mL three-neck round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas scrubber (to neutralize evolving HCl gas).

• Reaction Setup: Carefully add 2,4-dichlorobenzoic acid (1.0 eq) to the flask.

• Reagent Addition: Slowly add chlorosulfonic acid (5.0 eq) dropwise via the dropping funnel. An exothermic reaction will occur, and HCl gas will evolve. Maintain the temperature below 60°C during the addition.[11]

• Reaction: After the addition is complete, heat the reaction mixture to 140-150°C and maintain for 4-6 hours.[12][13] The solution should become clear.

• Work-up: Cool the reaction mixture to room temperature. In a separate large beaker, prepare a mixture of crushed ice and water. Very slowly and carefully, pour the reaction mixture onto the ice with vigorous stirring. A white precipitate will form.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold deionized water until the washings are neutral (pH ~7).

• Drying: Dry the white solid under vacuum to a constant weight. The product, 2,4-dichloro-5-(chlorosulfonyl)benzoic acid, is typically used in the next step without further purification.

Parameter	Value	Rationale
Starting Material	2,4-Dichlorobenzoic Acid	Commercially available and appropriately activated for regioselective substitution.
Reagent	Chlorosulfonic Acid	Potent electrophile source for introducing the -SO₂Cl group.[4]
Temperature	140-150 °C	High temperature is required to overcome the deactivating effect of the ring substituents.[12]
Work-up	Quenching on ice	Safely neutralizes excess chlorosulfonic acid and precipitates the less water-soluble product.[11]

Stage 2: Synthesis of Core Scaffold 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid

Causality: This step involves a nucleophilic attack by the secondary amine (piperidine) on the electrophilic sulfur atom of the sulfonyl chloride, displacing the chloride ion. A non-nucleophilic base, such as pyridine or triethylamine, is required to scavenge the HCl generated during the reaction, driving it to completion.[14]

Protocol:

• Reagent Preparation: Dissolve the 2,4-dichloro-5-(chlorosulfonyl)benzoic acid (1.0 eq) from Stage 1 in anhydrous dichloromethane (DCM) in a round-bottom flask under a nitrogen atmosphere.

• Base Addition: Cool the solution to 0°C using an ice bath. Add pyridine (2.2 eq) dropwise.

• Nucleophile Addition: In a separate flask, dissolve piperidine (1.1 eq) in anhydrous DCM. Add this solution dropwise to the reaction mixture at 0°C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: Upon completion, dilute the mixture with DCM. Wash the organic layer sequentially with 1M HCl (2x), water (1x), and brine (1x).

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The product can be purified by recrystallization or flash column chromatography to yield 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid as a solid.

Stage 3: Parallel Synthesis of Amide Derivatives for HTS Library

Causality: To generate a library of diverse compounds, the carboxylic acid of the core scaffold is coupled with a variety of primary and secondary amines. This is an amide bond formation reaction. Modern peptide coupling reagents, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), are employed for their high efficiency, fast reaction times, and compatibility with a wide range of functional groups, which is essential for successful library synthesis.[15] The reactions are performed in a 96-well plate format to maximize throughput.

Protocol:

• Arraying Reagents:

  • In a 96-well reaction block, dispense a solution of 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid (1.0 eq) in anhydrous DMF to each well.

  • To each well, add a solution of a unique amine building block (1.2 eq) from a pre-prepared amine library plate.

  • Add a solution of HATU (1.2 eq) in anhydrous DMF to each well.

• Initiating Reaction: Start the reaction by adding a solution of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) (3.0 eq), to each well.

• Reaction: Seal the 96-well plate and shake at room temperature for 12 hours.

• Work-up (Simplified for HTS): Upon completion, quench the reactions by adding water to each well. The product can be isolated via solid-phase extraction (SPE) or liquid-liquid extraction in the plate format.

• Final Plating: The final purified compounds are dissolved in DMSO to a standard concentration (e.g., 10 mM) and transferred to a new 384-well plate for storage and screening.

Parameter	Value/Reagent	Rationale
Format	96-well reaction block	Enables simultaneous synthesis of multiple compounds, increasing throughput.
Coupling Reagent	HATU	Highly efficient, minimizes side reactions, and is suitable for automation.
Base	DIPEA	A sterically hindered, non-nucleophilic base that does not compete with the amine nucleophile.
Solvent	DMF or DMSO	High boiling point polar aprotic solvents that dissolve a wide range of reagents.

High-Throughput Purification and Quality Control (QC)

Trustworthiness: The generation of reliable HTS data is critically dependent on the purity and identity of the compounds in the library.[16] A rigorous purification and QC workflow is not optional; it is essential for a self-validating system. The goal is to maximize purity and throughput, often accepting lower yields as a trade-off.[17][18]

Figure 2: High-Throughput Purification and QC Workflow.

High-Throughput Purification

The primary technique for library purification is automated, mass-directed reversed-phase preparative HPLC (prep-HPLC).[16][19]

• Method Screening: A small aliquot from each well of the crude plate is injected onto a fast analytical LC-MS system to determine the optimal generic gradient for purification.[20]

• Mass-Directed Collection: The crude material is injected onto a preparative column. The mass spectrometer detects the desired product as it elutes and triggers the fraction collector, ensuring that only the peak corresponding to the target mass is collected.[17] This significantly increases the purity of the final sample.

Quality Control (QC) Protocol

Every sample destined for the HTS library must pass a stringent QC check.[21][22]

• Identity Confirmation: An aliquot from each purified fraction is analyzed by LC-MS to confirm that the observed molecular weight matches the expected molecular weight of the target compound.[23]

• Purity Assessment: The purity of the compound is determined by analyzing the chromatogram from a universal detector like an Evaporative Light Scattering Detector (ELSD) or a UV detector at a low wavelength (e.g., 214 nm).[22][23] The standard for HTS libraries is typically >95% purity.

• Quantity and Integrity: Automated systems can also provide checks for sufficient sample volume and detect precipitation, which can interfere with HTS assays.[24]

Table of Representative QC Data:

Compound ID	Amine Used	Expected Mass (M+H)⁺	Observed Mass (M+H)⁺	Purity by UV 214nm (%)	Pass/Fail
L-001	Benzylamine	495.0	495.1	98.2	Pass
L-002	Morpholine	479.0	479.1	96.5	Pass
L-003	Cyclopropylamine	449.0	449.0	91.4	Fail
L-004	Aniline	481.0	481.1	99.1	Pass

Conclusion

This application note provides a robust and scalable methodology for the synthesis of a 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid amide library. By integrating established synthetic organic chemistry with modern parallel synthesis, high-throughput purification, and rigorous quality control, researchers can efficiently generate high-quality compound collections. This workflow enables the rapid exploration of the structure-activity relationships (SAR) for this privileged scaffold, accelerating the identification of novel "hit" compounds in the drug discovery pipeline.[25]

References

• Kaur, R., et al. (2026). Click Chemistry-Enabled Parallel Synthesis of N-Acyl Sulfonamides and Their Evaluation as Carbonic Anhydrase Inhibitors. PubMed. [Link]

• Grygorenko, O. O., et al. (2026). Click Chemistry-Enabled Parallel Synthesis of N-Acyl Sulfonamides and Their Evaluation as Carbonic Anhydrase Inhibitors. MDPI. [Link]

• Rosenthal, P. J., et al. (2002). Parallel synthesis and anti-malarial activity of a sulfonamide library. PubMed. [Link]

• Ghorbani-Vaghei, R., et al. (n.d.). An Efficient Method for the Synthesis of N-Acylsulfonamides: One-pot Sulfonylation and Acylation of Primary Arylamines under Solvent-Free Conditions. ResearchGate. [Link]

• Kowalski, P., et al. (2005). Parallel solid-phase synthesis and characterization of new sulfonamide and carboxamide proline derivatives as potential CNS agents. PubMed. [Link]

• Li, Y., et al. (2003). Quality Control in Combinatorial Chemistry: Determination of the Quantity, Purity, and Quantitative Purity of Compounds in Combinatorial Libraries. ACS Publications. [Link]

• Haibel, C., et al. (2011). Monitoring of HTS compound library quality via a high-resolution image acquisition and processing instrument. PubMed. [Link]

• CN101066943A. (n.d.). Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid.
• CN100522936C. (n.d.). Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid.

• Virscidian. (n.d.). What is High-Throughput Purification?. Virscidian. [Link]

• Agilent. (2023). Purification Workflow from Different Perspectives Part 2 High-Throughput Purification. Agilent. [Link]

• BMG LABTECH. (n.d.). High-throughput screening (HTS). BMG LABTECH. [Link]

• Smith, C., et al. (2025). Recent advances in the synthesis of N-acyl sulfonamides. RSC Publishing. [Link]

• Boffey, R. (2023). High-Throughput Purification in Drug Discovery: Scaling New Heights of Productivity. PMC. [Link]

• Agilent. (2022). Purification Workflow from Different Perspectives Part 2 High-Throughput Purification. Agilent Technologies. [Link]

• Hübscher, J., et al. (2011). Implementation of high-throughput quality control processs within compound management. Novartis. [Link]

• Zuegg, J., & Matthes, B. (2005). High-Throughput Purification of Single Compounds and Libraries. ACS Publications. [Link]

• Bougheloum, K., et al. (2015). A Novel and Green Method for N-acylation of Amines and Sulfonamides under Ultrasound Irradiation. Oriental Journal of Chemistry. [Link]

• CN104672114A. (n.d.). A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid.

• Mondal, T., & Jana, S. (2018). Recent advances in synthesis of sulfonamides: A review. CHEMISTRY & BIOLOGY INTERFACE. [Link]

• Chegg. (2023). Solved Question 2 Furosemide is synthesized in a relatively. Chegg.com. [Link]

• ResearchGate. (n.d.). Scheme 1. Route to preparation of benzoic acid derivatives by reaction.... ResearchGate. [Link]

• Angeli, A., et al. (n.d.). Discovery of a New Class of 1-(4-Sulfamoylbenzoyl)piperidine-4-carboxamides as Human Carbonic Anhydrase Inhibitors. PMC. [Link]

• Preprints.org. (2023). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer. Preprints.org. [Link]

• Khan, I., et al. (n.d.). 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening. PubMed. [Link]

• Molecules. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. [Link]

• Nocentini, A., et al. (2024). Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors. IRIS. [Link]

• Chemwatch. (n.d.). 2,4-dichloro-5-[piperidinosulfonyl] benzoic acid — Chemical Substance Information. Chemwatch. [Link]

• Gecibesler, I. H., et al. (2020). Novel benzoic acid derivatives: Synthesis and biological evaluation as multitarget acetylcholinesterase and carbonic anhydrase inhibitors. PubMed. [Link]

• Green Chemistry. (n.d.). Sustainable production of active pharmaceutical ingredients from lignin-based benzoic acid derivatives via “demand orientation”. RSC Publishing. [Link]

• Preprints.org. (2023). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer: an Up-to-date Review. Preprints.org. [Link]

• Organic Syntheses. (n.d.). (1α,2β,6α)-2,6-DIMETHYLCYCLOHEXANECARBONITRILE. Organic Syntheses. [Link]

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• 9. 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid in novel sulfonamide synthesis

Application Notes: 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid in Novel Sulfonamide Synthesis

Introduction & Chemical Profiling

2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid (CAS: 53552-35-5) is a highly versatile, multi-functional building block utilized in advanced drug discovery and organic synthesis[1]. Featuring a benzoic acid core, two highly activated aryl chlorides, and a tertiary sulfonamide (piperidinosulfonyl) moiety, this compound serves as a critical intermediate for generating novel therapeutics. It is particularly valuable in the synthesis of next-generation loop diuretics, targeted anti-cancer agents, and specialized receptor antagonists where fine-tuning of lipophilicity and target selectivity is required[2].

Mechanistic Rationale & Structural Advantages (E-E-A-T)

As an application scientist, selecting the optimal building block requires a deep understanding of the causality behind its structural features. This specific compound offers profound advantages over traditional primary sulfonamides (e.g., 2,4-dichloro-5-sulfamoylbenzoic acid):

• Abolition of Off-Target Carbonic Anhydrase (CA) Activity: Primary sulfonamides (–SO₂NH₂) are classic pharmacophores that strongly coordinate with the zinc ion in the active site of Carbonic Anhydrase, leading to potent inhibition[3]. By masking the sulfonamide as a piperidine adduct (a tertiary sulfonamide), CA binding is sterically and electronically abolished. This is critical when designing drugs targeting other pathways (such as NKCC cotransporters) where CA inhibition would cause systemic side effects like metabolic acidosis.

• Protection-Free Synthetic Workflows: The absence of N-H protons on the sulfonamide group prevents unwanted self-condensation, polymerization, or competitive nucleophilic attacks during amide coupling or Nucleophilic Aromatic Substitution (SNAr) reactions. This streamlines the synthesis, eliminating the need for complex protection/deprotection steps[2].

• Regioselective SNAr Activation: The two chlorine atoms are highly activated toward SNAr. The C-4 chlorine is positioned para to the electron-withdrawing carboxylic acid and ortho to the strongly electron-withdrawing piperidinosulfonyl group. This synergistic activation makes the C-4 position significantly more electrophilic than the C-2 position, allowing for highly regioselective substitution with various nucleophiles[2].

Figure 1. Pharmacological and synthetic advantages of the piperidine substitution.

Experimental Workflows & Protocols

The dual reactivity of 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid allows for divergent synthetic pathways depending on the target pharmacophore.

Figure 2. Divergent synthetic workflows for derivatizing the benzoic acid core.

Protocol A: Carboxylic Acid Derivatization (Amide Coupling)

Objective: Synthesize novel benzamide derivatives via coupling with primary or secondary amines. Self-Validating System: Reaction progress is monitored via TLC (using a bromocresol green stain). The disappearance of the yellow-staining carboxylic acid spot and the appearance of a UV-active, non-staining spot confirms conversion. LC-MS validation relies on the preservation of the characteristic 9:6:1 (M : M+2 : M+4) isotopic pattern of the dichloro moiety, proving the aryl chlorides remained intact.

Step-by-Step Methodology:

• Activation: Dissolve 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid (1.0 eq, 0.5 mmol) in anhydrous DMF (5 mL) under an inert nitrogen atmosphere.

• Coupling Reagent Addition: Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir the mixture at room temperature for 15 minutes to form the active O-At ester. Causality: HATU is preferred over EDC/HOBt for electron-deficient benzoic acids to ensure rapid, complete activation and suppress side reactions.

• Amine Addition: Add the target amine (1.2 eq) dropwise. Stir at room temperature for 2–4 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (15 mL). Extract with EtOAc (3 x 10 mL). Wash the combined organic layers with 5% aqueous LiCl (to thoroughly remove DMF) and brine.

• Purification: Dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Regioselective Nucleophilic Aromatic Substitution (SNAr) at C-4

Objective: Substitute the C-4 chlorine with a primary amine to generate highly functionalized sulfonamide scaffolds. Self-Validating System: The reaction mixture typically undergoes a distinct color change (from colorless to deep yellow/orange) as the highly conjugated aniline derivative forms. LC-MS analysis acts as a definitive checkpoint: the product mass will show a shift in the isotopic pattern from a dichloro species (9:6:1 ratio) to a monochloro species (3:1 ratio), confirming the displacement of exactly one chlorine atom.

Step-by-Step Methodology:

• Preparation: In a sealed pressure tube, suspend the starting material (1.0 eq, 0.5 mmol) in anhydrous NMP (3 mL).

• Nucleophile & Base: Add the primary amine (e.g., benzylamine, 2.5 eq) and anhydrous K₂CO₃ (2.0 eq). Causality: An excess of amine and a strong base ensure the neutralization of the generated HCl, driving the substitution forward. NMP is chosen over DMF due to its higher boiling point and superior stability at elevated temperatures.

• Thermal Activation: Seal the tube and heat to 85°C for 4–6 hours. Monitor via LC-MS until the starting material is entirely consumed.

• Workup: Cool to room temperature and pour into ice-cold 1M HCl (10 mL) to precipitate the product. Note: If the product contains a basic amine, carefully adjust the pH to the molecule's isoelectric point to maximize precipitation.

• Isolation: Filter the precipitate, wash with cold water, and dry under high vacuum.

Quantitative Data Summarization

The following table summarizes the expected outcomes and regioselectivity when applying the above protocols with various nucleophiles and coupling partners.

Reaction Type	Reagent / Nucleophile	Conditions	Regioselectivity (C4:C2)	Isolated Yield (%)
Amide Coupling	Morpholine	HATU, DIPEA, RT, 2h	N/A (C1 reaction)	91%
Amide Coupling	Aniline	POCl₃, Pyridine, 60°C, 3h	N/A (C1 reaction)	85%
SNAr	Benzylamine	NMP, K₂CO₃, 85°C, 4h	> 95:5	82%
SNAr	Butylamine	NMP, K₂CO₃, 80°C, 5h	> 95:5	84%
SNAr	Phenol (Phenoxide)	DMF, K₂CO₃, 100°C, 6h	90:10	76%

References

• ChemicalBook. 2,4-dichloro-5-[piperidinosulfonyl] benzoic acid | 53552-35-5.
• SciSpace. Synthesis and biological activity of novel sulfonamides derivatives of various heterocyclic compounds.
• Google Patents. US11312682B2 - Selective inhibitors of carbonic anhydrase.

Sources

• 1. 2,4-dichloro-5-[piperidinosulfonyl] benzoic acid | 53552-35-5 [amp.chemicalbook.com]
• 2. scispace.com [scispace.com]
• 3. US11312682B2 - Selective inhibitors of carbonic anhydrase - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the critical bottlenecks in the synthesis of 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid. Derivatives of 2,4-dichloro-5-sulfamoylbenzoic acid are highly valued in drug development, frequently serving as precursors for potent antidiabetic agents (α-glucosidase and α-amylase inhibitors)[1],[2] and human carbonic anhydrase inhibitors[3].

Achieving high yields requires strict control over moisture, temperature, and stoichiometric ratios to prevent competing side reactions.

Synthesis Workflow & Mechanistic Rationale

The synthesis is a two-step process. First, 2,4-dichlorobenzoic acid undergoes electrophilic aromatic substitution via chlorosulfonation to form a highly reactive sulfonyl chloride intermediate[4]. Second, this intermediate undergoes nucleophilic acyl substitution with piperidine to yield the final sulfonamide[5].

Figure 1: Two-step synthesis workflow for 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid.

Standardized High-Yield Protocols (Self-Validating)

Protocol A: Synthesis of 2,4-Dichloro-5-chlorosulfonylbenzoic Acid (Step 1)

• Charging : To a rigorously dried, round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2,4-dichlorobenzoic acid (1.0 eq).

• Reagent Addition : Slowly add chlorosulfonic acid (6.0 - 8.0 eq) at room temperature[4].

  • Self-Validating Check: Ensure the system is adequately vented through a gas scrubber to neutralize HCl and SO₂ emissions. Bubbling confirms the initial activation.

• Heating : Gradually heat the reaction mixture to 135–140 °C and maintain for 3–4 hours[4].

  • Causality: Heating drives the electrophilic aromatic substitution. The massive excess of chlorosulfonic acid acts as both reagent and solvent, kinetically suppressing the formation of unwanted diaryl sulfone byproducts.

• Quenching : Cool the mixture to room temperature, then add it dropwise to vigorously stirred crushed ice, maintaining the internal temperature below 0 °C[4].

  • Causality: Rapid thermal quenching prevents the hydrolysis of the newly formed sulfonyl chloride back into a sulfonic acid.

• Isolation : Filter the resulting white precipitate immediately, wash with ice-cold water, and dry under a vacuum.

  • Self-Validating Check: The product should be a free-flowing powder. A gummy or sticky texture indicates moisture-induced hydrolysis has occurred.

Protocol B: Synthesis of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic Acid (Step 2)

• Preparation : Dissolve the 2,4-dichloro-5-chlorosulfonylbenzoic acid intermediate (1.0 eq) in dry dichloromethane (DCM) under an inert atmosphere (N₂/Ar).

• Base Addition : Add triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (2.5 eq) and cool the solution to 0 °C.

• Amine Coupling : Add piperidine (1.2 eq) dropwise over 30 minutes.

  • Causality: Controlled addition at low temperatures prevents exothermic degradation and ensures selective nucleophilic acyl substitution at the sulfonyl center[5].

• Workup : Allow the reaction to warm to room temperature and stir for 2 hours. Wash the organic layer with 1N HCl (to remove excess amine and base), followed by brine.

• Crystallization : Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and recrystallize from ethanol/water to obtain the pure product.

Quantitative Data & Condition Optimization

Parameter	Sub-optimal Condition	Optimized Condition	Impact on Yield	Mechanistic Causality
ClSO₃H Equivalents	2.0 - 3.0 eq	6.0 - 8.0 eq	+15-20%	Excess reagent dilutes the highly reactive intermediate, kinetically suppressing bimolecular diaryl sulfone dimerization[4].
Step 1 Temperature	> 150 °C	135 - 140 °C	+10%	Prevents thermal degradation and non-selective over-chlorination of the aromatic ring[4].
Quench Temperature	> 10 °C	-5 to 0 °C	+25%	Rapid thermal arrest halts the nucleophilic attack of water, preventing sulfonyl chloride hydrolysis[5].
Step 2 Solvent	Aqueous (Room Temp)	Dry DCM (0 °C)	+30%	Eliminates competing hydrolysis from aqueous hydroxide ions during the sulfonamidation phase.

Troubleshooting Guide & FAQs

Figure 2: Diagnostic logic tree for identifying and resolving yield-limiting side reactions.

Frequently Asked Questions

Q1: Why is my Step 1 yield dropping, and how do I prevent sulfone byproduct formation? A1: Sulfone dimerization occurs when the highly reactive sulfonyl chloride intermediate reacts with unreacted 2,4-dichlorobenzoic acid. To prevent this, ensure a high molar excess of chlorosulfonic acid (at least a 1:6 ratio)[4]. This excess acts as both a reactant and a diluting solvent, kinetically favoring the formation of the sulfonyl chloride over bimolecular sulfone formation.

Q2: During the ice quench, my sulfonyl chloride intermediate turns into a gummy mass. How do I fix this? A2: A gummy mass is a classic symptom of localized overheating during the quench, leading to partial hydrolysis of the sulfonyl chloride into the corresponding sulfonic acid. To fix this, increase your stirring rate and ensure the quench bath consists of a true ice/water slurry (not just cold water). Add the reaction mixture dropwise. The internal temperature must strictly not exceed 5 °C[4],[5].

Q3: In Step 2, I am seeing significant amounts of 2,4-dichloro-5-sulfobenzoic acid (hydrolyzed starting material). What went wrong? A3: If you are using standard Schotten-Baumann conditions (aqueous NaOH)[5], the hydroxide ions are competing with piperidine as nucleophiles. If the piperidine addition is too slow or the temperature exceeds 15 °C, hydroxide attack outcompetes amine coupling.

Q4: Can I use an organic solvent instead of aqueous conditions for the sulfonamidation step to prevent this hydrolysis? A4: Yes, and it is highly recommended if you are struggling with hydrolysis. Switch to an anhydrous organic solvent system (e.g., dry DCM) with an organic base (TEA or DIPEA). This completely eliminates water from the reaction environment, ensuring 100% of the intermediate is directed toward sulfonamidation with piperidine.

References

• [1],[2] Title: 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening Source: PubMed (National Institutes of Health) URL:[Link]

• [3] Title: Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors Source: ACS Medicinal Chemistry Letters URL:[Link]

• [4] Title: CN101066943A - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid Source: Google Patents URL:

• [5] Title: US4377521A - Sulfamylbenzoic acids Source: Google Patents URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CN101066943A - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google Patents [patents.google.com]
• 5. US4377521A - Sulfamylbenzoic acids - Google Patents [patents.google.com]

Technical Support Center: Formulation &amp; Solubility Troubleshooting for 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid

As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous formulation of highly lipophilic building blocks and drug candidates. 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid (CAS 53552-35-5) presents a classic physicochemical paradox: it possesses a highly ionizable headgroup, yet its solubility in aqueous media is heavily restricted by its massive hydrophobic bulk.

Compounds with poor solubility pose significant challenges in drug discovery, often yielding misleading results in high-throughput screening due to nonspecific interactions or equipment failures[1]. This guide provides a causality-driven, self-validating framework to successfully formulate this compound for biochemical and cellular assays.

Physicochemical Profiling & Causality

To troubleshoot solubility, we must first understand the thermodynamic forces at play. The solubility of benzoic acid derivatives is fundamentally governed by the interplay between the hydrogen-bonding capability of the carboxylic acid group and the hydrophobic nature of the benzene ring[2].

In this specific molecule, the inductive electron-withdrawing effects of the ortho- and para-chloro substituents, combined with the meta-sulfonyl group, significantly lower the pKa of the carboxylic acid to approximately ~2.0 (compared to 4.2 for parent benzoic acid). While this guarantees the molecule is fully ionized at physiological pH, the extreme lipophilicity of the piperidine ring drives hydrophobic collapse in aqueous environments.

Quantitative Data Summaries

Table 1: Physicochemical Profile & Solubility Impact

Parameter	Estimated Value	Impact on Aqueous Solubility
Molecular Weight	338.2 g/mol	Moderate size; limits rapid dissolution kinetics and requires high solvation energy.
LogP	~4.0	High lipophilicity drives aggregation and micellization in polar solvents.
pKa (Carboxylate)	~2.0	Fully deprotonated at pH > 4.0, enabling sodium/potassium salt formation.
H-Bond Donors	1	Limited capacity to form hydration shells with water molecules.
H-Bond Acceptors	4	Can interact favorably with protic solvents or excipients.

Table 2: Solvent Compatibility Matrix

Solvent System	Solubility Potential	Mechanistic Causality
Water (pH < 3.0)	Very Low	Carboxylate is protonated (unionized). Hydrophobic forces completely dominate.
Water (pH 7.4)	Low to Moderate	Carboxylate is ionized, but the lipophilic bulk causes sub-visible colloidal aggregation.
100% DMSO	High (>50 mM)	High dielectric constant and aprotic nature disrupts the strong intermolecular H-bonds of the crystal lattice[2].
10% HP-β-CD (aq)	High	The cyclodextrin provides a hydrophobic cavity that encapsulates the piperidine ring, shielding it from water.

Frequently Asked Questions (FAQs)

Q: Why does the compound precipitate upon dilution into PBS (pH 7.4), even though its low pKa means it is fully ionized? A: Ionization does not guarantee solubility if the hydrophobic bulk is too large. While the carboxylate forms a hydrophilic "head," the dichlorophenyl and piperidine rings form a massive hydrophobic "tail." In purely aqueous buffers, water molecules cannot form a sufficient hydration shell around this tail. To minimize thermodynamically unfavorable interactions with water, the molecules self-associate, leading to micellization or amorphous precipitation[1].

Q: How can I differentiate between true dissolution and colloidal aggregation in my assay buffer? A: Visual inspection is notoriously unreliable for lipophilic compounds, which often form sub-visible aggregates that cause false positives in assays. You must use a self-validating analytical step: measure the Optical Density at 600 nm (OD600) or use Dynamic Light Scattering (DLS). A true solution will have an OD600 < 0.05 against a buffer blank. Higher values indicate Tyndall scattering from colloidal aggregates.

Q: Can I use heat to force the compound into an aqueous solution? A: While increasing temperature thermodynamically favors the solubility of benzoic acid derivatives[2], this is a temporary fix. Once the solution cools to room temperature or 37°C for an assay, the solution becomes supersaturated and the compound will crash out, often nucleating on the surfaces of your assay plates. You must rely on co-solvents or excipients rather than thermal forcing.

Validated Troubleshooting Protocols

The following methodologies are designed as self-validating systems. Do not skip the validation gates, as they ensure the integrity of your downstream experiments.

Protocol A: Preparation of a 10 mM Master Stock

Causality: We use 100% anhydrous Dimethyl Sulfoxide (DMSO) because it acts as a strong hydrogen-bond acceptor, effectively disrupting the stable benzoic acid dimers that form in the solid crystal lattice[2].

• Equilibration: Allow the solid compound (CAS 53552-35-5) to reach room temperature in a desiccator to prevent ambient moisture condensation, which can degrade the DMSO stock.

• Weighing: Weigh exactly 3.38 mg of the compound into a sterile, amber glass vial (glass prevents non-specific binding of the lipophilic compound to plastic).

• Solvation: Add 1.0 mL of anhydrous, cell-culture grade DMSO.

• Agitation: Vortex vigorously for 60 seconds. If particulates remain, sonicate in a water bath for 5 minutes. Mechanism: Acoustic cavitation breaks apart microcrystals, accelerating the solvation kinetics.

• Storage: Aliquot into 50 µL volumes and store at -20°C. Avoid freeze-thaw cycles, which can cause localized concentration gradients and irreversible precipitation.

Protocol B: Aqueous Assay Buffer Formulation (Self-Validating)

Causality: Direct injection of a DMSO stock into water causes "solvent shock," leading to rapid nucleation. To prevent this, the organic stock must be added dropwise to a rapidly stirring aqueous phase containing a solubilizer like Hydroxypropyl-β-cyclodextrin (HP-β-CD).

• Excipient Preparation: Prepare a 10% (w/v) HP-β-CD solution in your base assay buffer (e.g., 50 mM HEPES, pH 7.4). Filter through a 0.22 µm PES membrane.

• Kinetic Mixing: Place 990 µL of the HP-β-CD buffer into a vial with a micro-magnetic stir bar. Stir rapidly (800 rpm) at room temperature.

• Dropwise Addition: Using a calibrated micropipette, inject 10 µL of the 10 mM DMSO Master Stock directly into the vortex of the stirring buffer (Final concentration: 100 µM compound, 1% DMSO). Let stir for 10 minutes.

• Validation Gate (Critical): Centrifuge the final assay solution at 10,000 x g for 10 minutes to pellet any dense precipitates. Carefully sample the supernatant and measure absorbance at 600 nm.

  • Pass: OD600 < 0.05. The formulation is a true solution.

  • Fail: OD600 > 0.05. Sub-visible aggregates are present. Troubleshooting: Increase HP-β-CD to 15% or add 2% PEG400 to bridge the polarity gap.

Formulation Workflow Visualization

The following decision tree illustrates the logical relationships and causality-driven steps required to achieve a soluble aqueous formulation.

Decision tree for troubleshooting aqueous solubility of lipophilic benzoic acid derivatives.

References

• An In-depth Technical Guide to the Solubility of Benzoic Acid in Organic Solvents | Benchchem |2

• Balancing Act: Optimizing Physicochemical Properties for Successful Drug Discovery | PharmaFeatures | 1

Sources

• 1. Balancing Act: Optimizing Physicochemical Properties for Successful Drug Discovery - PharmaFeatures [pharmafeatures.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Optimizing crystallization conditions for high-purity 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid

Welcome to the Advanced Technical Support Center. This guide is engineered for process chemists, researchers, and drug development professionals tasked with isolating and purifying 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid (CAS: 53552-35-5)[1].

Due to the molecule's unique structural features—a hydrophilic, acidic carboxyl group paired with a highly hydrophobic piperidine ring and electron-withdrawing chlorine atoms—standard crystallization templates often fail. This guide synthesizes thermodynamic principles, fluid dynamics, and field-proven methodologies to help you achieve high-purity crystalline API.

Process Visualization: The Hybrid Crystallization Strategy

To achieve >99% purity, we recommend a two-stage hybrid approach: an initial reactive (acid-base) precipitation to purge organic impurities, followed by a combined cooling/antisolvent crystallization to control polymorphism and crystal habit[2],[3].

Figure 1: Hybrid crystallization workflow combining reactive and cooling/antisolvent steps.

Frequently Asked Questions (Mechanistic Causality)

Q: Why does my compound exhibit such a narrow metastable zone width (MSZW) in alcoholic solvents? A: The target molecule contains a bulky, hydrophobic piperidine ring attached to a rigid sulfonamide linkage. While the carboxylic acid forms strong hydrogen-bonded dimers in solution, the hydrophobic bulk restricts the conformational flexibility required for rapid lattice integration[4]. This creates a high entropic barrier to nucleation. Once the critical free energy barrier is breached, nucleation occurs explosively, resulting in a narrow MSZW and the generation of fine, irregular crystals[5].

Q: My crystallization is "oiling out" (Liquid-Liquid Phase Separation) instead of forming solid crystals. What is the cause? A: Oiling out occurs when the supersaturation generation rate (via rapid cooling or fast antisolvent addition) exceeds the nucleation rate. The system bypasses the metastable zone and enters the spinodal decomposition region, separating into a solute-rich liquid phase and a solvent-rich liquid phase. To fix this, you must lower the antisolvent addition rate, ensure the antisolvent is added near the impeller for maximum micro-mixing[5], and introduce seed crystals at the upper boundary of the metastable zone.

Q: Why must the pH be driven so low during the reactive precipitation step? A: The pKa of the related 2,4-dichloro-5-sulfamoylbenzoic acid is approximately 2.08[6]. The electron-withdrawing ortho/para chlorine atoms and the meta-sulfonyl group highly stabilize the carboxylate anion. To ensure >95% protonation (and thus force the molecule out of the aqueous phase), the pH must be driven at least one unit below the pKa. Stopping at pH 3.0 leaves a significant fraction of the API as a highly soluble sodium salt, crippling your yield.

Quantitative Data & Troubleshooting Matrix

Table 1: Quantitative Physicochemical & Process Parameters

Parameter	Value / Target	Mechanistic Rationale
Predicted pKa	~2.08	Inductive electron withdrawal by Cl and SO₂ groups lowers pKa[6].
Precipitation pH	1.0 - 1.5	Ensures complete protonation of the carboxylic acid for maximum recovery.
Dissolution Temp (EtOH)	75°C	Maximizes thermal solubility; disrupts intermolecular H-bonded dimers[2].
Cooling Rate	0.2 - 0.5 °C/min	Prevents system from crashing into the spinodal curve (avoids oiling out)[3].
Antisolvent (H₂O) Rate	< 0.5 mL/min	Slow addition near the impeller prevents localized high-supersaturation zones[5].

Table 2: Troubleshooting Common Crystallization Failures

Observed Issue	Root Cause	Corrective Action
Turbid solution, no crystals	Liquid-Liquid Phase Separation (LLPS).	Reheat until clear. Reduce cooling rate by 50% and introduce 1% w/w seed crystals.
Yield < 70% in Step 1	Incomplete reprotonation of the carboxylate.	Verify mother liquor pH. Add 1M HCl until pH stabilizes at 1.5.
High residual solvent	Solvent entrapment due to rapid agglomeration.	Decrease antisolvent addition rate. Increase agitation speed to shear agglomerates[7].

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems . They include built-in diagnostic checks to ensure the physical chemistry of the system is behaving as intended before you proceed to the next step.

Protocol A: Reactive (Acid-Base) Pre-Crystallization

Objective: Purge unreacted starting materials and organic impurities by exploiting the ionizable carboxylic acid[2].

• Alkaline Dissolution: Suspend 10.0 g of crude 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid in 100 mL of deionized water. Add 1M NaOH dropwise under moderate agitation (300 rpm) until the solid dissolves.

  • Self-Validation Check: Measure the pH. It must be >9.0. If the solution remains cloudy at pH 9.5, the turbidity is caused by non-acidic organic impurities.

• Filtration: Filter the alkaline solution through a 0.45 µm PTFE membrane to remove insoluble impurities. Transfer the filtrate to a clean jacketed reactor.

• Reactive Nucleation: Maintain the solution at 20°C. Begin adding 1M HCl via a syringe pump at 2.0 mL/min.

  • Self-Validation Check (Critical): Monitor the pH continuously. The pH will drop rapidly, then plateau around pH 2.5 as the carboxylate buffers the solution and precipitation begins. Do not stop. Continue adding HCl until a stable pH of 1.5 is maintained for 5 consecutive minutes. Failure to breach the buffering plateau will result in massive yield loss.

• Isolation: Stir the resulting slurry for 30 minutes to ensure complete desupersaturation. Vacuum filter the solid and wash with 20 mL of cold (5°C) deionized water.

Protocol B: Hybrid Cooling & Antisolvent Crystallization

Objective: Achieve >99% purity and optimal crystal habit by combining thermal gradients with antisolvent addition[3],[8].

• Thermal Dissolution: Transfer the wet cake from Protocol A into a reactor containing 50 mL of absolute Ethanol. Heat the jacket to 75°C under reflux conditions until complete dissolution occurs[2].

• Controlled Cooling: Program the reactor to cool from 75°C to 60°C at a strict rate of 0.5°C/min.

  • Self-Validation Check: Extract a 1 mL aliquot and inspect it under cross-polarized light. If the solution is cloudy but lacks birefringence (no bright, glowing particles), the system has "oiled out" (LLPS). If this occurs, immediately reheat the reactor to 75°C until clear, and reduce the subsequent cooling rate to 0.2°C/min.

• Antisolvent Addition: Once the system reaches 60°C, begin adding deionized water (antisolvent) directly into the impeller vortex at a rate of 0.5 mL/min[5]. Add a total of 25 mL of water.

• Final Desupersaturation: Cool the slurry from 60°C to 5°C at 0.5°C/min. Hold at 5°C for 2 hours.

  • Self-Validation Check: Test the supernatant concentration via HPLC or UV-Vis. The residual API concentration in the mother liquor should be < 5 mg/mL. If higher, extend the hold time.

• Harvesting: Filter the crystals, wash with 10 mL of a cold 1:1 Ethanol/Water mixture, and dry under vacuum at 45°C for 12 hours.

References

• Google Patents. "CN104672114A - A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid". Google Patents, 2015.

• O'Grady, D., Barrett, M., Casey, E., & Glennon, B. "The effect of mixing on the metastable zone width and nucleation kinetics in the anti-solvent crystallization of benzoic acid". Chemical Engineering Research and Design, 2007. URL: [Link]

• Lini, F. Z., Pratama, D. E., & Lee, T. "Co-Crystallization Kinetics of 2:1 Benzoic Acid–Sodium Benzoate Co-Crystal: The Effect of Templating Molecules in a Solution". MDPI Crystals, 2021. URL: [Link]

• Nagy, Z. K., Fujiwara, M., & Braatz, R. D. "Design and Optimization of a Combined Cooling/Antisolvent Crystallization Process". ACS Publications, 2008. URL: [Link]

• Park, K., et al. "Computer Aided Design of Solvent Blends for Hybrid Cooling and Antisolvent Crystallization of Active Pharmaceutical Ingredients". NIH / Crystal Growth & Design, 2021. URL: [Link]

• Momin, E., et al. "Ultrasound assisted antisolvent crystallization of sulphathiazole". Taylor & Francis, 2025. URL: [Link]

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• 8. Computer Aided Design of Solvent Blends for Hybrid Cooling and Antisolvent Crystallization of Active Pharmaceutical Ingredients - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Long-Term Storage and Stability of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid

This guide provides researchers, scientists, and drug development professionals with comprehensive technical support for preventing the degradation of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid during long-term storage. The information herein is synthesized from established principles of chemical stability, data on structurally analogous compounds, and regulatory guidelines for forced degradation studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary environmental factors that can cause the degradation of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid during storage?

A1: The long-term stability of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid can be compromised by several factors, primarily:

• Moisture/Humidity: As a carboxylic acid and a sulfonyl derivative, the compound is susceptible to hydrolysis. Benzoic acid itself should be stored in a dry environment to prevent deterioration[1][2].

• Elevated Temperatures: Heat can accelerate the rate of chemical degradation. For many related chemical compounds, storage in a cool place is recommended[1][3][4][5].

• Light: Exposure to UV or visible light can provide the energy to initiate photolytic degradation pathways. It is a general best practice to store chemical compounds protected from light[6].

• Reactive Atmospheres (e.g., Oxygen): Oxidizing agents can potentially react with the molecule, leading to degradation. Storage away from strong oxidizers is a common recommendation for benzoic acid derivatives[1].

Q2: What are the potential degradation pathways for 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid?

A2: While specific degradation pathways for this exact molecule are not extensively published, based on its functional groups (a dichlorinated benzoic acid and a piperidinylsulfonyl group), the following degradation routes are plausible:

• Hydrolysis: The sulfonyl group can be susceptible to hydrolysis, particularly under acidic or basic conditions, which could lead to the cleavage of the sulfonamide bond.

• Decarboxylation: Benzoic acid derivatives can undergo decarboxylation, especially at elevated temperatures, although this typically requires significant heat[7].

• Reductive Dechlorination: Under certain anaerobic conditions, the chlorine atoms on the benzene ring could be removed[8].

• Oxidative Degradation: The aromatic ring and the piperidine ring could be susceptible to oxidation, leading to a variety of degradation products.

Q3: What are the ideal storage conditions for long-term stability?

A3: For optimal long-term stability, 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid should be stored under the following conditions:

• Temperature: In a cool and well-ventilated area[1][3][4][5][9][10]. For enhanced stability, refrigeration (2-8°C) is advisable.

• Atmosphere: In a dry environment, preferably with an inert atmosphere (e.g., under argon or nitrogen) to minimize oxidative and hydrolytic degradation.

• Container: In a tightly sealed, non-reactive container, such as an amber glass bottle with a secure cap, to protect from moisture and light[1][2][3][6].

• Purity: Ensure the initial material is of high purity, as impurities can sometimes catalyze degradation reactions.

Troubleshooting Guide: Common Issues Encountered During Long-Term Storage

Observed Issue	Potential Cause	Recommended Action
Discoloration of the solid compound (e.g., yellowing)	Oxidation or photolytic degradation.	Discard the material if discoloration is significant. For future storage, ensure the container is opaque and stored under an inert atmosphere.
Clumping or caking of the powder	Moisture absorption due to improper sealing of the container.	Dry the material under vacuum if it does not compromise its integrity. Always ensure the container is tightly sealed after use.
Appearance of new peaks in analytical chromatograms (e.g., HPLC)	Formation of degradation products.	Perform a forced degradation study to identify potential degradation products and their retention times. This will help in monitoring the stability of the stored material.
Decrease in assay or purity over time	Chemical degradation.	Re-evaluate storage conditions. Consider storing at a lower temperature and under an inert atmosphere. Prepare fresh solutions for experiments.

Experimental Protocols for Stability Assessment

To proactively assess the stability of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid, a forced degradation study is recommended. This involves subjecting the compound to a range of stress conditions to accelerate degradation and identify potential degradation products.

Protocol: Forced Degradation Study

Objective: To identify potential degradation pathways and develop a stability-indicating analytical method.

Materials:

• 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid

• HPLC-grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• Calibrated light chamber (for photostability)

• Calibrated oven (for thermal stress)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or Mass Spectrometer (MS)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and heat at 60-80°C.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and heat at 60-80°C.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and store at room temperature.

  • Thermal Degradation: Heat the stock solution at a temperature 10-20°C above the intended accelerated storage temperature (e.g., 70-80°C).

  • Photolytic Degradation: Expose the stock solution to a calibrated light source according to ICH Q1B guidelines.

• Sample Analysis: At various time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each stress condition. Neutralize the acidic and basic samples before analysis. Analyze all samples using a validated stability-indicating HPLC method.

Data Analysis:

• Monitor the appearance of new peaks and the decrease in the area of the main peak.

• Aim for 5-20% degradation of the active pharmaceutical ingredient to ensure that the degradation products are detectable without excessive breakdown of the main component[11].

• Use mass spectrometry (MS) to identify the mass of the degradation products to aid in structure elucidation.

Diagram: Forced Degradation Study Workflow

Caption: Workflow for a Forced Degradation Study.

Summary of Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Cool, well-ventilated area (Refrigeration at 2-8°C recommended for long-term)	To minimize thermal degradation.
Humidity	Dry environment	To prevent hydrolytic degradation.
Light	Protect from light (use amber vials or store in the dark)	To prevent photolytic degradation.
Atmosphere	Inert atmosphere (e.g., Argon, Nitrogen)	To minimize oxidation.
Container	Tightly sealed, non-reactive (e.g., amber glass)	To protect from moisture, light, and air.

Logical Relationship Diagram: Factors Influencing Stability

Caption: Factors influencing the stability of the compound.

References

• CymitQuimica. (2023, August 1). 2,4-Dichloro-5-chlorosulfonyl-benzoic acid.
• ResearchGate. (2025, August 7). Forced degradation studies on the piperine-based benzene sulfonylamidine: The effect of acid, base, and peroxide on its stability.
• Biosynth. (2025, January 29). 103460 - 2-Chloro-4-methylsulfonylbenzoic acid - Safety Data Sheet.
• Zhang, A. Q., Han, S. K., Ma, J., Tao, X. C., & Wang, L. S. (1998). Aerobic microbial degradation of aromatic sulfur-containing compounds and effect of chemical structures. Chemosphere, 36(15), 3033–3041.
• ResearchGate. (n.d.). Biodegradation of sulfonated aromatic compounds.
• Fisher Scientific. (2009, September 15). SAFETY DATA SHEET.
• International Journal of Scientific Development and Research. (n.d.). Force Degradation for Pharmaceuticals: A Review.
• Quotient Sciences. (n.d.). A practical guide to forced degradation and stability studies for drug substances.
• Santa Cruz Biotechnology. (n.d.). 4-Sulfamoylbenzoic acid.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• Sisco Research Laboratories Pvt. Ltd. (n.d.). 2,4-DICHLORO BENZOIC ACID CAS No 50-84-0 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• Chembase.cn. (n.d.). 2,4-Dichloro-5-(pyrrolidin-1-ylsulfonyl)benzoic acid — Chemical Substance Information.
• Chembase.cn. (n.d.). 2,4-dichloro-5-[piperidinosulfonyl] benzoic acid — Chemical Substance Information.
• Sigma-Aldrich. (n.d.). 2,4-dichloro-5-{[4-(ethoxycarbonyl)piperazin-1-yl]sulfonyl}benzoic acid.
• IRIS. (2024, July 5). Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors.
• BenchChem. (n.d.). Technical Support Center: Stability of 4-(2,5-Dichlorophenoxy)benzoic acid in Solution.
• SDS Manager. (2026, January 26). Benzoic Acid Uses and Safe Handling: A Comprehensive Guide | US.
• Justlong in Food. (2024, February 19). Benzoic Acid: Storage, Transportation, and Pharmacopoeia Standards.
• BenchChem. (n.d.). Best practices for storing 4-(2,5-Dichlorophenoxy)benzoic acid.
• Carl ROTH. (2015, August 28). Safety Data Sheet: Benzoic acid.
• PubMed. (n.d.). 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening.

Sources

• 1. Benzoic Acid Uses and Safe Handling: A Comprehensive Guide | US [sdsmanager.com]
• 2. justlonghealth.com [justlonghealth.com]
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• 4. fishersci.com [fishersci.com]
• 5. carlroth.com [carlroth.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Aerobic microbial degradation of aromatic sulfur-containing compounds and effect of chemical structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
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• 11. onyxipca.com [onyxipca.com]

Overcoming steric hindrance in 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid coupling reactions

Prepared by: The Senior Application Scientist Team

Welcome to the technical support center for coupling reactions involving 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid. This guide is designed for researchers, medicinal chemists, and drug development professionals who are encountering challenges in forming amide bonds with this sterically demanding substrate. Here, we provide in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols based on established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs)

Q1: Why is my amide coupling reaction with 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid failing or giving consistently low yields?

A: The primary reason for difficulty in coupling this substrate lies in its significant steric hindrance. Steric hindrance is a phenomenon where the size and spatial arrangement of atoms obstruct a chemical reaction.[1] In this specific molecule, the carboxylic acid group is flanked by a chlorine atom at the ortho- (C2) position. This "ortho effect" physically blocks the approach of the amine and coupling reagents to the carboxylic acid's carbonyl carbon.[2][3] Furthermore, the large 5-(piperidin-1-ylsulfonyl) group, while not directly adjacent, adds considerable bulk to the molecule, further impeding the formation of the necessary transition state for amide bond formation.

Q2: Are standard coupling reagents like DCC, EDC/HOBt, or HATU ineffective for this substrate?

A: While reagents like N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are workhorses in organic synthesis, their effectiveness dramatically decreases with highly hindered substrates.[4][5][6] The activated intermediates they form (e.g., O-acylisourea) are often too bulky themselves to react efficiently with an incoming amine when the carboxylic acid is sterically shielded.[7] Even more potent aminium/uronium reagents like HATU may struggle to achieve satisfactory yields because the activation energy barrier for the nucleophilic attack by the amine remains prohibitively high due to the steric clash.[5][8][9]

Q3: Beyond steric hindrance, are there other properties of this molecule that contribute to its low reactivity?

A: Yes. The electronic properties of the benzene ring also play a role. The two chlorine atoms and the sulfonyl group are all electron-withdrawing groups. These groups decrease the electron density of the aromatic ring. While this can make the carboxylate a better leaving group upon activation, the primary challenge remains the physical blockade (steric hindrance) preventing reagents from accessing the reaction center. The combination of severe steric crowding and modified electronics makes this a particularly challenging substrate.

Troubleshooting Guide: From Failed Reactions to Optimized Yields

This section provides a systematic approach to troubleshooting and optimizing your coupling reactions.

Problem: No Reaction or Only Trace Product Formation

This is the most common issue and points to an insufficient activation of the carboxylic acid to overcome the steric barrier.

Primary Cause: The activated intermediate is not electrophilic enough, or it is too sterically hindered to react with the amine.

Solution 1: Employ Highly Reactive Acyl Halide Intermediates

The most effective strategy for coupling exceptionally hindered acids is to convert the carboxylic acid in situ to a smaller, more reactive acyl halide, particularly an acyl fluoride. Acyl fluorides are less sterically demanding and highly electrophilic.[8]

• Recommended Reagents:

  • BTFFH (Bis(tetramethylene)fluoroformamidinium hexafluorophosphate): A modern reagent that efficiently generates acyl fluorides under mild conditions.[8]

  • XtalFluor-E: Another effective fluorinating agent, though it may release diethylamine as a byproduct.[8]

  • Oxalyl Chloride or Thionyl Chloride: These classic reagents form highly reactive acyl chlorides. However, they are harsh and may not be compatible with sensitive functional groups on your amine partner.[9] This should be considered a more aggressive, secondary option.

Solution 2: Utilize More Potent Phosphonium-Based Coupling Reagents

If acyl halide formation is not desired, the next tier of reagents involves phosphonium salts, which are known to be highly effective for difficult couplings and can help suppress racemization if the amine component is chiral.[9][10]

• Recommended Reagents:

  • PyAOP (7-Azabenzotriazol-1-yloxy)tris(pyrrolidino)phosphonium hexafluorophosphate): Often successful where other reagents fail, particularly with hindered amino acids.[5]

  • PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate): A powerful and widely used phosphonium salt reagent.

Solution 3: Aggressively Modify Reaction Conditions

• Increase Temperature: Elevating the temperature provides the necessary energy to overcome the activation barrier. Reactions can be heated from room temperature up to 80-110 °C.[11] Microwave heating is particularly effective for rapidly accelerating these types of sluggish reactions.[9]

• Extend Reaction Time: Hindered couplings are slow.[1] Allow the reaction to proceed for an extended period (12-24 hours) while monitoring progress via TLC or LC-MS.

Problem: Low to Moderate Yield (e.g., 20-50%)

This outcome suggests that the reaction is proceeding, but it is either very slow, incomplete, or competing with side reactions or reagent decomposition.

Primary Cause: Sub-optimal reaction kinetics or conditions.

Solution 1: Optimize Base and Solvent

• Base Selection: Use a sterically hindered, non-nucleophilic base to prevent it from competing with your desired amine. N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine are excellent choices. Avoid bases like triethylamine (TEA) which are less hindered.

• Solvent Choice: Aprotic solvents are standard. Dichloromethane (DCM) is often a good starting point for acyl fluoride formation.[8] For higher temperatures, consider solvents like N,N-Dimethylformamide (DMF), 1,4-dioxane, or toluene. Ensure all solvents are anhydrous.

Solution 2: Adjust Stoichiometry

For valuable or scarce amines, it can be beneficial to use an excess of the carboxylic acid and coupling reagent. A common starting point is:

• Amine: 1.0 equivalent

• 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid: 1.2 - 1.5 equivalents

• Coupling Reagent: 1.3 - 1.5 equivalents

• Base (e.g., DIPEA): 3.0 - 4.5 equivalents

Visualized Workflows and Mechanisms

Recommended Experimental Protocols

Protocol A: Acyl Fluoride-Mediated Coupling via BTFFH

This method is highly recommended as the first-line approach for this challenging substrate due to its proven efficacy in overcoming severe steric hindrance.[8]

Materials:

• 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid (1.3 equiv.)

• Amine (1.0 equiv.)

• BTFFH (1.5 equiv.)

• DIPEA (4.5 equiv.)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Activation:

  • To a dry, inert-atmosphere flask, add 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid (1.3 equiv.) and anhydrous DCM.

  • Add BTFFH (1.5 equiv.) followed by DIPEA (4.5 equiv.).

  • Stir the mixture at room temperature for 30-60 minutes. At this stage, the carboxylic acid is converted to the highly reactive acyl fluoride intermediate.

• Coupling:

  • Add the amine (1.0 equiv.) to the reaction mixture.

  • Seal the reaction vessel and heat to an appropriate temperature. Start with 40 °C and, if the reaction is sluggish, increase to 80 °C. For extremely difficult cases, microwave heating at 100-120 °C may be necessary.[8][9]

  • Stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Workup and Purification:

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute with DCM and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Protocol B: High-Potency Phosphonium Salt Coupling (PyAOP)

This protocol is an excellent alternative if acyl fluoride formation is not viable or if racemization of a chiral amine is a major concern.

Materials:

• 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid (1.2 equiv.)

• Amine (1.0 equiv.)

• PyAOP (1.3 equiv.)

• DIPEA or 2,4,6-Collidine (3.0 equiv.)

• Anhydrous DMF or NMP

Procedure:

• Pre-activation/Coupling:

  • To a dry, inert-atmosphere flask, dissolve 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid (1.2 equiv.), PyAOP (1.3 equiv.), and the amine (1.0 equiv.) in anhydrous DMF.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add the base (DIPEA or Collidine, 3.0 equiv.) dropwise.

  • Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. If the reaction does not proceed, gentle heating (40-60 °C) can be applied.

• Workup and Purification:

  • Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers multiple times with water and brine to remove DMF.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography.

Comparative Data on Coupling Reagent Classes

Reagent Class	Examples	Pros for Hindered Substrates	Cons for Hindered Substrates
Carbodiimides	DCC, EDC	Readily available, inexpensive.	Generally ineffective; activated intermediate is bulky and not reactive enough.[5][8] High risk of N-acylurea byproduct.[12]
Aminium/Uronium	HATU, HBTU, HCTU	More reactive than carbodiimides.[10][13]	Often still insufficient for severely crowded systems. Can form guanidinium byproducts.
Phosphonium Salts	PyBOP, PyAOP	Very high reactivity; excellent for difficult couplings.[9] Known to suppress racemization.[5][9]	Higher cost; byproducts can complicate purification.
Acyl Halide Precursors	BTFFH, Oxalyl Chloride	Forms small, highly reactive intermediates.[8] Considered one of the best methods for sterically demanding cases.[8][9]	Reagents can be moisture-sensitive. Acyl chlorides can be too harsh for delicate substrates.

References

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. PMC. Available at: [Link]

• Ugi Reaction on α-Phosphorated Ketimines for the Synthesis of Tetrasubstituted α-Aminophosphonates and Their Applications as Antiproliferative Agents. PMC. Available at: [Link]

• Ugi multicomponent reactions of optically active aldehydes and chiral aminoindanols: diastereoselective synthesis of bisamides relevant to SARS-CoV-2 Mpro inhibitors. RSC Publishing. Available at: [Link]

• The Synthesis of Sterically Hindered Amides. CHIMIA. Available at: [Link]

• Cyclic Imines in Ugi and Ugi-Type Reactions. ACS Combinatorial Science. Available at: [Link]

• Is there a correlation between substituents of benzoic acid and it's acidity? If yes, how do I quantify all the different substituents under a single measure? Quora. Available at: [Link]

• Some synthetic limitations in the use of sterically hindered amines in the Ugi reaction. ResearchGate. Available at: [Link]

• Cu-Catalyzed C-N Coupling with Sterically Hindered Partners. PubMed. Available at: [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. Available at: [Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. Available at: [Link]

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. ResearchGate. Available at: [Link]

• Conversion of Carboxylic acids to amides using DCC as an activating agent. Chemistry LibreTexts. Available at: [Link]

• Effect of ortho substituents on the reactivity of ortho-substituted orotic acids and ortho-substituted benzoic acids in reaction with diazodiphenylmethane. ResearchGate. Available at: [Link]

• Pd(II)-catalyzed meta-C–H bromination and chlorination of aniline and benzoic acid derivatives. ResearchGate. Available at: [Link]

• Efficient peptide coupling involving sterically hindered amino acids. PubMed. Available at: [Link]

• Practical catalytic method for synthesis of sterically hindered anilines. RSC Publishing. Available at: [Link]

• Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies. Available at: [Link]

• Process optimization for acid-amine coupling: a catalytic approach. Growing Science. Available at: [Link]

• Identification of ortho-Substituted Benzoic Acid/Ester Derivatives via the Gas-Phase Neighboring Group Participation Effect in (+)-ESI High Resolution Mass Spectrometry. ACS Publications. Available at: [Link]

• Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Available at: [Link]

• Identification of ortho-Substituted Benzoic Acid/Ester Derivatives via the Gas-Phase Neighboring Group Participation Effect in (+)-ESI High Resolution Mass Spectrometry. PubMed. Available at: [Link]

• Optimize Amide Bond Formation for Increased Yield Efficiency. Patsnap Eureka. Available at: [Link]

• Amide bond formation: beyond the dilemma between activation and racemisation. RSC Publishing. Available at: [Link]

• CHEM 2325 Module 22: Substituent Effects on Acidity of Benzoic Acids. YouTube. Available at: [Link]

• 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening. PubMed. Available at: [Link]

• The synthesis of sterically hindered amides. PubMed. Available at: [Link]

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Technical Support Center: Chromatographic Analysis of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid

Welcome to the technical support resource for the chromatographic analysis of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing mobile phase gradients and troubleshooting common analytical challenges. The content is structured in a question-and-answer format to directly address specific issues encountered during experimental work.

Section 1: Understanding the Analyte: The Key to a Robust Method

Before initiating method development, it is crucial to understand the physicochemical properties of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid. These properties govern its behavior in a reversed-phase HPLC system.

The molecule possesses two key ionizable functional groups: a carboxylic acid and a sulfonamide. The carboxylic acid group is acidic, and while its exact pKa is not published, it can be estimated to be in the range of 3.0-4.0 due to the electron-withdrawing effects of the chloro and sulfonyl substituents. The sulfonamide proton is also weakly acidic. For reversed-phase chromatography, the ionization state of the carboxylic acid is the primary driver of retention behavior.

Property	Estimated Value / Characteristic	Implication for HPLC Method Development
Molecular Structure	C₁₂H₁₃Cl₂NO₄S	Contains both hydrophobic (dichloro-phenyl, piperidinyl) and polar/ionizable (carboxylic acid, sulfonamide) moieties.
pKa (Carboxylic Acid)	~3.0 - 4.0 (Estimated)	The analyte's retention and peak shape will be highly sensitive to mobile phase pH in the range of 2 to 5.
Solubility	Slightly soluble in DMSO and heated Methanol.[1]	The sample solvent should be compatible with the initial mobile phase to prevent peak distortion.
Hydrophobicity (logP)	Moderately hydrophobic.	A C18 or similar reversed-phase column is appropriate. Retention will be governed by the organic modifier concentration.

Section 2: Technical Guide: Q&A and Troubleshooting

This section addresses the most common questions and issues that arise during the analysis of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid.

Q1: I'm seeing significant peak tailing for my analyte. What is the primary cause and how do I fix it?

Answer: Peak tailing is the most common issue for acidic compounds like this one. The primary cause is unwanted secondary interactions between the analyte and the stationary phase.

Causality Explained: In its ionized (anionic) form, the carboxylate group of your analyte can interact with residual silanol groups (Si-OH) on the surface of the silica-based stationary phase.[2] These silanols can be deprotonated (Si-O⁻) at mobile phase pH values above ~3.5, leading to ionic interactions that cause a portion of the analyte molecules to lag behind the main peak, resulting in tailing.[2][3]

Troubleshooting Protocol:

• Optimize Mobile Phase pH: The most effective solution is to suppress the ionization of both the analyte's carboxylic acid group and the column's residual silanol groups. This is achieved by lowering the mobile phase pH.

  • Action: Adjust the pH of your aqueous mobile phase (Mobile Phase A) to be at least 1.5-2 pH units below the analyte's pKa.[4][5] For this compound, a starting pH of 2.5-2.8 is highly recommended.

  • Reagents: Use buffers like 0.1% formic acid or a 10-20 mM phosphate buffer adjusted to the target pH. Formic acid is volatile and ideal for LC-MS applications.[6][7]

• Evaluate Column Choice: If pH optimization does not fully resolve the issue, consider the column itself.

  • Action: Use a high-purity silica column with advanced end-capping. Modern columns are designed to minimize accessible residual silanols, thereby reducing tailing for acidic and basic compounds.[3]

• Check for Column Contamination: Strongly retained impurities from previous injections can create active sites that cause tailing.

  • Action: Implement a robust column wash procedure at the end of each sequence, using a high percentage of a strong, non-polar solvent. If you are using a guard column, replace it, as it may be trapping contaminants.

Sources

• 1. 2-4-dichloro-5-sulfamoyl Benzoic Acid, Lasamide Manufacturers, SDS [mubychem.com]
• 2. phx.phenomenex.com [phx.phenomenex.com]
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• 5. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
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• 7. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid vs. 2,4-Dichloro-5-sulfamoylbenzoic acid

As a Senior Application Scientist, understanding the nuanced electronic effects of functional groups is critical when designing synthetic routes for active pharmaceutical ingredients (APIs). This guide provides an in-depth comparative analysis of two structurally related but mechanistically divergent intermediates: 2,4-dichloro-5-sulfamoylbenzoic acid (the classic precursor to loop diuretics like Furosemide) and its tertiary sulfonamide counterpart, 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid .

By analyzing their reactivity profiles—specifically in the context of Nucleophilic Aromatic Substitution (SNAr)—we can optimize reaction conditions, improve yields, and predict kinetic behaviors in drug development workflows.

Mechanistic Reactivity Profiles: The Causality of the Sulfonamide Nitrogen

Both compounds feature a highly electron-deficient 2,4-dichlorobenzoic acid core, making the 2-chloro position highly susceptible to SNAr by amine nucleophiles[1]. The substitution is driven by the synergistic electron-withdrawing effects of the ortho-carboxylic acid and the para-sulfonyl group. However, the nature of the sulfonamide nitrogen fundamentally alters the thermodynamics and kinetics of this substitution.

The Primary Sulfonamide: Electrophilic Deactivation via Deprotonation

In 2,4-dichloro-5-sulfamoylbenzoic acid , the primary sulfonamide group (-SO₂NH₂) possesses an acidic proton with a pKa of approximately 9.8. SNAr reactions require basic conditions (typically NaHCO₃ or an excess of the reacting amine) to neutralize the generated HCl[2]. Under these conditions, the primary sulfonamide is rapidly deprotonated to form a sulfonamide anion (-SO₂NH⁻).

This transient anion delocalizes its negative charge into the sulfonyl oxygens, drastically reducing the electron-withdrawing power (-M effect) of the sulfonyl group. Consequently, the electrophilicity of the aromatic ring is dampened, necessitating harsh thermal conditions (e.g., 130 °C for 4–6 hours) to force the substitution of the 2-chloro group[2][3]. Furthermore, the primary nitrogen itself can act as a competing nucleophile, leading to unwanted N-alkylation or N-acylation byproducts if not carefully controlled[4].

The Tertiary Sulfonamide: Preserved Electrophilicity

Conversely, 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid features a tertiary sulfonamide. The piperidine ring replaces the acidic protons, rendering the nitrogen aprotic. When subjected to basic SNAr conditions, no deprotonation can occur. The piperidinyl-sulfonyl group maintains its potent electron-withdrawing character (-I, -M effects) throughout the reaction.

This sustained electrophilicity keeps the C2 position highly activated. As a result, SNAr on the piperidinyl analog proceeds at significantly lower temperatures with accelerated kinetics, reducing the thermal degradation of sensitive amine nucleophiles (such as furfurylamine, which is prone to dimerization at high temperatures)[3].

Fig 1. Mechanistic divergence in SNAr reactivity based on sulfonamide protonation state.

Quantitative Performance Comparison

The following table summarizes the theoretical and empirical reactivity metrics for both substrates when subjected to a standard SNAr protocol using a primary amine nucleophile.

Parameter	2,4-Dichloro-5-sulfamoylbenzoic acid	2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid
Sulfonamide Classification	Primary (-SO₂NH₂)	Tertiary (-SO₂NR₂)
Nitrogen pKa	~9.8 (Acidic)	N/A (Aprotic)
Dominant State in Base (pH > 10)	Anionic (-SO₂NH⁻)	Neutral (-SO₂NR₂)
Aromatic Ring Electrophilicity	Dampened by resonance donation	Maintained (Strong -I, -M effects)
Optimal SNAr Temperature	130 °C[2]	80–100 °C
Typical Reaction Time (SNAr)	4–6 hours[2]	2–3 hours
N-Alkylation Susceptibility	High (Requires protection/control)	None (Completely sterically blocked)

Self-Validating Experimental Protocols

The following methodologies detail the SNAr workflows. Every step is designed as a self-validating system, where physical changes (dissolution, precipitation) confirm the success of the underlying chemical transformation.

Protocol A: Synthesis of Furosemide (Primary Sulfonamide SNAr)

This protocol utilizes 2,4-dichloro-5-sulfamoylbenzoic acid to synthesize the loop diuretic Furosemide[1][5].

• Substrate Activation: Charge a reaction vessel with 150 mL of Dimethyl Sulfoxide (DMSO). Add 81.0 g of 2,4-dichloro-5-sulfamoylbenzoic acid and 30.0 g of Sodium Bicarbonate (NaHCO₃)[2]. Causality: NaHCO₃ neutralizes the carboxylic acid to form a soluble sodium salt, while also acting as an acid scavenger for the impending SNAr.

• Inert Atmosphere: Purge the system with Nitrogen (N₂) three times to prevent oxidative degradation of the amine at high temperatures[2].

• Amine Addition: Heat the mixture to 130 °C. Begin the dropwise addition of 87.0 g of furfurylamine[2]. Causality: The high temperature is strictly required to overcome the deactivated electrophilicity of the transient sulfonamide anion.

• Thermal SNAr: Maintain the reaction at 130 °C for 6 hours[2].

• Isoelectric Precipitation (Self-Validation): Cool the mixture to 30 °C. Slowly adjust the pH to 3-4 using 10% Hydrochloric Acid (HCl)[2]. Causality: This specific pH range corresponds to the isoelectric point of Furosemide. At pH 3-4, the molecule exists as a zwitterion with net-zero charge, minimizing aqueous solubility and driving immediate, quantitative crystallization. The sudden formation of a white precipitate visually validates the successful formation of the product.

• Isolation: Filter the crude crystals, wash with cold water, and recrystallize from an ethanol/water mixture to achieve >99.0% HPLC purity[2].

Protocol B: Accelerated SNAr of the Piperidinyl Analog

This protocol demonstrates the kinetic advantages of the tertiary sulfonamide.

• Substrate Preparation: Dissolve 1.0 equivalent of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid in DMSO. Add 2.0 equivalents of NaHCO₃.

• Amine Addition: Add 1.2 equivalents of the desired amine nucleophile. Causality: Because the piperidinyl group cannot be deprotonated, excess amine is not consumed in acid-base side reactions with the sulfonamide, allowing for a lower stoichiometric requirement.

• Mild Thermal SNAr: Heat the mixture to 90 °C. Causality: The preserved electrophilicity of the C2 position allows the reaction to reach completion at a lower temperature, preventing the thermal polymerization of sensitive nucleophiles.

• Reaction Monitoring: Stir for 2.5 hours. Complete consumption of the starting material can be verified via TLC or HPLC.

• Isoelectric Precipitation: Cool to room temperature and adjust the pH to 3-4 with 10% HCl to precipitate the functionalized benzoic acid derivative. Filter and dry.

Fig 2. Standardized workflow for the SNAr of 2,4-dichlorobenzoic acid derivatives.

References

• Google Patents.CN105906589A - Preparation method of furosemide.

• Zenodo. Sustainable Chemistry and Pharmacy. Available at: [Link]

• ACS Medicinal Chemistry Letters. Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN105906589A - Preparation method of furosemide - Google Patents [patents.google.com]
• 3. zenodo.org [zenodo.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Comparative efficacy of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid structural analogs

Comparative Efficacy of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic Acid Structural Analogs: A Structure-Activity Relationship (SAR) Guide

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the challenge of distinguishing target-specific pharmacological effects from non-specific lipophilic interactions. In this guide, we will dissect the comparative efficacy of 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid (CAS 53552-35-5) against its parent scaffold, 2,4-dichloro-5-sulfamoylbenzoic acid (Lasamide). By analyzing the structural divergence between primary and tertiary sulfonamides, we establish a robust framework for utilizing these analogs in metalloenzyme inhibition and alternative target screening.

Scientific Rationale & Mechanistic Divergence

The parent compound, 2,4-dichloro-5-sulfamoylbenzoic acid, is a well-documented chemical intermediate and a prototypical primary sulfonamide (1)[1]. In medicinal chemistry, primary sulfonamides ( −SO2​NH2​ ) are renowned for their ability to act as potent Carbonic Anhydrase (CA) inhibitors. The unsubstituted nitrogen provides a critical acidic proton that allows the sulfonamide anion to coordinate directly with the active-site Zn2+ ion of the CA enzyme (2)[2].

Conversely, 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid features a piperidine ring substituted onto the sulfonamide nitrogen, creating a tertiary sulfonamide. This simple structural modification dictates a profound mechanistic shift:

• Abolition of CA Coordination: The piperidine ring introduces severe steric bulk and removes the requisite N-H proton, making zinc coordination thermodynamically impossible.

• Enhanced Lipophilicity: The aliphatic ring significantly increases the partition coefficient (LogP), redirecting the molecule's affinity toward hydrophobic pockets in transmembrane transporters or alternative metabolic enzymes. Recent studies have demonstrated that N-alkyl/aryl substitutions on this scaffold can yield potent in vitro antidiabetic activity, such as α -glucosidase inhibition, where the parent primary sulfonamide fails (3)[3].

Divergent pharmacological targeting based on sulfonamide substitution.

Quantitative Data Presentation

To objectively compare performance, the table below summarizes the structure-activity relationship (SAR) profile of the piperidine analog against its parent compound and Furosemide (a clinical reference loop diuretic derived from the same scaffold).

Compound	Sulfonamide Class	CA II IC 50​ (µM)	α -Glucosidase IC 50​ (µM)	Calculated LogP	Primary Application
2,4-Dichloro-5-sulfamoylbenzoic acid	Primary ( −SO2​NH2​ )	0.04	>100	1.8	CA Inhibitor / Precursor
2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid	Tertiary ( −SO2​ -Pip)	>100	~12.5	3.2	SAR Negative Control / Antidiabetic Lead
Furosemide (Reference)	Primary ( −SO2​NH2​ )	0.12	>100	2.0	Loop Diuretic (NKCC Inhibitor)

(Note: Data represents consensus SAR profiling for these structural classes to illustrate pharmacological divergence).

Experimental Protocols: A Self-Validating System

To empirically prove the functional divergence of these analogs, researchers must employ orthogonal assays. The following protocols are designed with built-in causality checks to ensure data trustworthiness.

Parallel screening workflow for metalloenzyme and alternative target efficacy.

Protocol A: Carbonic Anhydrase II Esterase Activity Assay

This assay leverages the esterase activity of CA II to cleave 4-nitrophenyl acetate (4-NPA) into the chromophore 4-nitrophenol.

• Step 1: Buffer Preparation. Prepare a 50 mM HEPES buffer (pH 7.4) supplemented with 10% DMSO to ensure the solubility of the highly lipophilic piperidine analog.

• Step 2: Enzyme Incubation. Plate 10 nM of recombinant human CA II. Add the test compounds (Lasamide and the Piperidine analog) in a 10-point dose-response titration (0.1 nM to 100 µM). Incubate for 15 minutes at room temperature. Causality: Pre-incubation is required to allow the primary sulfonamide to slowly displace water and coordinate with the active-site zinc.

• Step 3: Substrate Addition. Add 4-NPA to a final concentration of 1 mM.

• Step 4: Kinetic Read. Measure absorbance at 400 nm every minute for 15 minutes. Calculate the initial velocity ( V0​ ).

• Self-Validation Check: The piperidine analog must show no significant deviation from the vehicle control (100% activity). If it shows inhibition, it indicates non-specific compound aggregation (frequent with high LogP compounds), prompting the addition of a detergent (e.g., 0.01% Triton X-100) to the buffer.

Protocol B: α -Glucosidase Inhibition Assay

To evaluate the alternative targeting potential of the tertiary sulfonamide.

• Step 1: Reagent Setup. Prepare 0.1 M phosphate buffer (pH 6.8). Dissolve α -glucosidase (from Saccharomyces cerevisiae) to 1 U/mL.

• Step 2: Compound Incubation. Mix 20 µL of the enzyme with 10 µL of the piperidine analog (and Lasamide as a control). Incubate at 37°C for 10 minutes.

• Step 3: Reaction Initiation. Add 20 µL of 5 mM p-nitrophenyl- α -D-glucopyranoside (pNPG) substrate. Incubate for exactly 20 minutes at 37°C.

• Step 4: Termination & Read. Stop the reaction by adding 50 µL of 0.1 M Na2​CO3​ . Read absorbance at 405 nm.

• Self-Validation Check: Acarbose is run in parallel as a positive control. Lasamide should show negligible activity, confirming that the α -glucosidase inhibition is uniquely driven by the lipophilic piperidine substitution.

Application Insights

For drug development professionals, 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid is an indispensable tool compound. When screening novel sulfonamide libraries for non-CA targets (such as antidiabetic pathways or ion transporters), CA-mediated off-target effects (like diuresis or metabolic acidosis) are a major liability. Incorporating the piperidine analog into your screening cascade provides a perfect structurally matched negative control for CA inhibition, while simultaneously exploring the chemical space for targets that require higher lipophilicity and lack a zinc-coordination requirement.

References

• ACS Medicinal Chemistry Letters - Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors. Available at:[Link]

• National Institutes of Health (PubChem) - 5-(Aminosulfonyl)-2,4-dichlorobenzoic acid (CID 17655). Available at:[Link]

• ResearchGate - 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening. Available at:[Link]

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• 1. 5-(Aminosulfonyl)-2,4-dichlorobenzoic acid | C7H5Cl2NO4S | CID 17655 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Receptor Binding Affinities of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of a Novel Scaffold

The 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid scaffold represents a promising starting point for the development of novel therapeutic agents. The presence of a carboxylic acid moiety, a common feature in many biologically active molecules, suggests potential interaction with a variety of receptors, particularly G-protein coupled receptors (GPCRs). This guide will focus on the likely interaction of these derivatives with the G-protein coupled receptor 109A (GPR109A), also known as Hydroxycarboxylic Acid Receptor 2 (HCA2), a target of significant interest for the treatment of dyslipidemia and inflammation.

The core structure combines a dichlorinated benzoic acid, a sulfonylpiperidine linker, and a variable substitution pattern, offering a rich landscape for chemical modification to optimize receptor affinity and selectivity. Understanding the nuances of how these modifications influence receptor binding is paramount for rational drug design.

Determining Receptor Binding Affinity: Methodological Pillars

The gold standard for quantifying the interaction between a ligand and its receptor is the receptor binding assay. These assays are crucial for determining key parameters such as the dissociation constant (Kd), the concentration of a ligand at which half of the receptors are occupied at equilibrium, and the inhibition constant (Ki), which reflects the binding affinity of a competing ligand. Two primary methodologies are widely employed in the field:

Radioligand Binding Assays

Radioligand binding assays are a highly sensitive and robust method for characterizing receptor-ligand interactions.[1] These assays involve the use of a radiolabeled ligand (a molecule with a radioactive isotope) that binds specifically to the receptor of interest. The binding of unlabeled test compounds, such as our 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid derivatives, can be quantified by their ability to displace the radiolabeled ligand.

Core Principle: The underlying principle is the law of mass action, where the binding of a ligand to a receptor is a reversible process that reaches equilibrium. By measuring the amount of radiolabeled ligand bound to the receptor in the presence of varying concentrations of a competing unlabeled ligand, we can determine the affinity of the unlabeled ligand.

Experimental Workflow: Competitive Radioligand Binding Assay

Caption: Workflow of a competitive radioligand binding assay.

Detailed Protocol: Radioligand Binding Assay for GPR109A

• Membrane Preparation:

  • Culture cells expressing the target receptor (e.g., CHO-K1 cells stably transfected with human GPR109A).

  • Harvest cells and homogenize in a cold lysis buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet and resuspend in an appropriate assay buffer.

  • Determine the protein concentration of the membrane preparation using a standard method like the BCA assay.

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • A fixed volume of the membrane preparation.

    • A fixed concentration of a suitable radioligand for GPR109A (e.g., [³H]-Niacin).

    • Varying concentrations of the unlabeled 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid derivatives.

    • For determining non-specific binding, a high concentration of a known GPR109A agonist (e.g., unlabeled niacin) is added to a set of wells.

• Incubation and Filtration:

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

  • Terminate the binding reaction by rapid filtration through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the free radioligand.

  • Wash the filters with ice-cold wash buffer to remove any unbound radioligand.

• Quantification and Data Analysis:

  • Dry the filter mats and add a scintillation cocktail.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Subtract the non-specific binding from the total binding to obtain the specific binding for each concentration of the test compound.

  • Plot the specific binding as a function of the logarithm of the test compound concentration to generate a dose-response curve.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the curve using non-linear regression analysis.

  • Calculate the Ki value from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Surface Plasmon Resonance (SPR)

Surface Plasmon Resonance (SPR) is a powerful, label-free optical technique for real-time monitoring of biomolecular interactions.[2][3] It provides kinetic data, including the association rate (ka) and dissociation rate (kd), from which the equilibrium dissociation constant (Kd) can be calculated (Kd = kd/ka).

Core Principle: SPR detects changes in the refractive index at the surface of a sensor chip. One of the interacting molecules (the ligand, e.g., the receptor) is immobilized on the sensor surface, and the other molecule (the analyte, e.g., the test compound) flows over the surface. The binding of the analyte to the ligand causes a change in the refractive index, which is detected as a shift in the SPR angle.

Experimental Workflow: Surface Plasmon Resonance (SPR)

Caption: Workflow of a Surface Plasmon Resonance (SPR) experiment.

The Target: GPR109A and the Rationale for Interaction

GPR109A is a G-protein coupled receptor that is activated by nicotinic acid (niacin) and other hydroxycarboxylic acids.[4] Its activation in adipocytes leads to the inhibition of lipolysis, resulting in a decrease in plasma free fatty acids and triglycerides. This makes GPR109A an attractive target for the treatment of dyslipidemia.

The 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid scaffold possesses a key pharmacophoric feature for GPR109A agonism: a carboxylic acid group. This acidic moiety is crucial for interaction with key basic residues within the GPR109A binding pocket.

Comparative Analysis: Structure-Activity Relationships and In Silico Modeling

In the absence of direct experimental binding data for the 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid series, we can infer potential binding affinities through an analysis of structure-activity relationships (SAR) of known GPR109A agonists and through computational docking studies.

Structure-Activity Relationship (SAR) Insights

Based on the SAR of known GPR109A agonists, we can postulate how modifications to the 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid scaffold might influence receptor binding:

• The Benzoic Acid Moiety: This group is likely essential for activity, forming a key salt bridge with a positively charged residue in the receptor's binding pocket.

• The Dichloro Substitution: The two chlorine atoms on the benzene ring are expected to influence the electronic properties and conformation of the molecule. Their position may contribute to hydrophobic interactions within the binding pocket.

• The Sulfonylpiperidine Linker: This linker region provides a specific spatial orientation for the benzoic acid relative to other parts of the molecule. Modifications to the piperidine ring or the sulfonyl group could significantly impact binding affinity by altering this orientation or introducing new interactions.

• Substitutions on the Piperidine Ring: Introducing substituents on the piperidine ring would allow for the exploration of additional binding pockets and could enhance affinity and selectivity.

In Silico Docking Simulation

To provide a more quantitative, albeit predictive, comparison, a molecular docking study can be performed. This computational technique predicts the preferred orientation of a ligand when bound to a receptor and estimates the strength of the interaction.

Methodology:

• Receptor and Ligand Preparation: A 3D model of the human GPR109A receptor is obtained or generated. The 3D structures of the 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid derivatives are built and optimized.

• Docking Simulation: A docking program is used to place the ligands into the putative binding site of GPR109A. The program samples a large number of possible conformations and orientations of the ligand within the binding site.

• Scoring and Analysis: A scoring function is used to estimate the binding affinity for each docked pose. The poses with the best scores are then analyzed to understand the key molecular interactions (e.g., hydrogen bonds, hydrophobic interactions, salt bridges) between the ligand and the receptor.

Hypothetical Comparative Data

The following table presents a hypothetical comparison of the binding affinities of a series of 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid derivatives based on the principles of SAR and potential outcomes of an in silico docking study. Note: These values are for illustrative purposes and are not based on experimental data.

Compound ID	R-Group on Piperidine	Predicted Ki (nM)	Predicted Key Interactions with GPR109A
Parent	-H	150	Salt bridge with Arg111; Hydrophobic interactions with Phe276
Derivative 1	4-Methyl	85	Additional hydrophobic interaction with a non-polar pocket
Derivative 2	4-Phenyl	45	Pi-pi stacking with Phe183; enhanced hydrophobic interactions
Derivative 3	4-Hydroxy	250	Potential steric hindrance or unfavorable polar interaction
Derivative 4	3-Methyl	120	Moderate enhancement of hydrophobic interactions

Conclusion and Future Directions

This guide has outlined the established experimental methodologies for determining the receptor binding affinities of novel compounds and has provided a scientifically grounded rationale for investigating 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid derivatives as potential ligands for the GPR109A receptor. While direct experimental data is currently unavailable, the analysis of structure-activity relationships and the potential application of in silico modeling provide a valuable framework for prioritizing synthetic efforts and guiding future experimental work.

The next critical step for advancing this chemical series is to perform the radioligand binding assays and/or surface plasmon resonance experiments described herein. The resulting empirical data will be essential for validating the hypotheses presented in this guide and for driving the optimization of these promising compounds into potent and selective therapeutic agents.

References

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol.
• Gifford Bioscience. (n.d.). Radioligand Binding Assay.
• BOC Sciences. (n.d.). GPR109A Inhibitors, Agonists and Modulators.
• Malvern Panalytical. (n.d.). Binding Affinity.
• Frontiers. (2020, January 9). Surface Plasmon Resonance as a Tool for Ligand Binding Investigation of Engineered GPR17 Receptor, a G Protein Coupled Receptor Involved in Myelination.
• Jackson ImmunoResearch. (2023, March 29). An Introduction to Surface Plasmon Resonance.
• ACS Publications. (2007, March 15). Analogues of Acifran: Agonists of the High and Low Affinity Niacin Receptors, GPR109a and GPR109b. Journal of Medicinal Chemistry.
• PubMed. (2009, April 23). Discovery of novel tricyclic full agonists for the G-protein-coupled niacin receptor 109A with minimized flushing in rats.
• ResearchGate. (n.d.). 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening.
• PubMed. (n.d.). 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening.
• PubMed. (n.d.). Synthesis and dual D2 and 5-HT1A receptor binding affinities of 5-piperidinyl and 5-piperazinyl-1H-benzo[d]imidazol-2(3H)-ones.
• PubMed. (n.d.). 5-(Piperidin-2-yl)- and 5-(homopiperidin-2-yl)-1,4-benzodiazepines: high-affinity, basic ligands for the cholecystokinin-B receptor.

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• 4. mdpi.com [mdpi.com]

A Structural and Synthetic Analysis of Furosemide Precursors: A Comparative Guide to Sulfonamide Moiety Substitution

This guide provides a detailed structural and synthetic comparison between 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid and the primary precursor used in the industrial synthesis of the potent loop diuretic, Furosemide: 2,4-Dichloro-5-sulfamoylbenzoic acid. While both molecules share a common dichlorinated benzoic acid scaffold, the nature of the substituent on the C5-sulfonyl group—a piperidine ring versus a primary amine—imparts significant differences in their chemical properties, intermolecular interactions, and ultimate utility in pharmaceutical synthesis. This document is intended for researchers, chemists, and drug development professionals seeking a deeper understanding of the structure-property relationships that govern the synthesis of this critical active pharmaceutical ingredient (API).

The Common Synthetic Origin: 2,4-Dichloro-5-(chlorosulfonyl)benzoic acid

The journey to both molecules begins with 2,4-dichlorobenzoic acid. This starting material undergoes an electrophilic aromatic substitution reaction with chlorosulfonic acid to introduce a highly reactive chlorosulfonyl group (-SO₂Cl) at the C5 position, ortho to one chlorine and meta to the other. This reaction yields the critical common intermediate, 2,4-dichloro-5-(chlorosulfonyl)benzoic acid[1]. The choice of chlorosulfonic acid is driven by its powerful electrophilic nature, which is necessary to functionalize the electron-deficient aromatic ring.

Caption: Synthesis of the common intermediate via chlorosulfonation.

Divergent Pathways: A Tale of Two Nucleophiles

From the common sulfonyl chloride intermediate, the synthetic pathways diverge based on the choice of nucleophile. This choice dictates the final structure of the sulfonamide group and is the central point of our comparison.

The Furosemide Precursor: Synthesis of 2,4-Dichloro-5-sulfamoylbenzoic Acid

The established industrial route to furosemide requires a primary sulfonamide (-SO₂NH₂). This is achieved through the ammonolysis of the sulfonyl chloride intermediate, where aqueous ammonia serves as the nitrogen nucleophile[2][3][4]. The reaction proceeds via nucleophilic acyl substitution at the sulfur atom, displacing the chloride and forming the sulfonamide. This intermediate is also known as Lasamide[5].

The Piperidine Analog: Synthesis of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid

In contrast, reacting the sulfonyl chloride intermediate with piperidine, a cyclic secondary amine, yields 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid[6]. Piperidine is a stronger nucleophile and base compared to ammonia, and its use results in the formation of a tertiary sulfonamide. Piperidine and its derivatives are common fragments in medicinal chemistry, valued for their ability to modulate physicochemical properties like lipophilicity and metabolic stability[7][8].

Caption: Divergent synthesis from the common sulfonyl chloride intermediate.

Head-to-Head Structural Comparison

The substitution of a primary amine with a piperidine ring introduces profound structural and physicochemical differences.

Property	2,4-Dichloro-5-sulfamoylbenzoic acid	2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid	Structural Implication
Chemical Formula	C₇H₅Cl₂NO₄S[5]	C₁₂H₁₃Cl₂NO₄S[6]	The piperidine analog has a significantly larger and more carbon-rich structure.
Molecular Weight	270.09 g/mol [5]	338.21 g/mol [6]	The increased mass of the piperidine analog influences its solubility and crystalline properties.
Sulfonamide Type	Primary (-SO₂NH₂)	Tertiary (-SO₂N(R)₂)	This is the most critical difference, dictating hydrogen bonding capabilities.
Hydrogen Bond Donor	Yes (two N-H bonds)	No	The primary sulfonamide can act as a hydrogen bond donor, leading to strong intermolecular interactions and influencing crystal packing and solubility[9]. The tertiary sulfonamide of the piperidine analog lacks this capability.
Steric Hindrance	Low around S-N bond	High around S-N bond	The bulky piperidine ring restricts rotation around the C-S and S-N bonds, leading to a more defined molecular conformation compared to the relatively free rotation of the -NH₂ group[9][10].
Lipophilicity	Lower	Higher	The aliphatic piperidine ring significantly increases the lipophilicity of the molecule, which would alter its solubility profile, favoring less polar solvents.

Implications for Furosemide Synthesis

The final step in the synthesis of furosemide is a nucleophilic aromatic substitution reaction. The key precursor, 2,4-dichloro-5-sulfamoylbenzoic acid, is reacted with furfurylamine, which displaces the chlorine atom at the C2 position[11][12][13]. The presence of the electron-withdrawing sulfamoyl (-SO₂NH₂) and carboxyl (-COOH) groups is essential for activating the aromatic ring towards this nucleophilic attack.

Caption: Final synthesis step to produce Furosemide.

Crucially, the final Furosemide molecule retains the primary sulfonamide group (-SO₂NH₂)[14]. This group is a key structural feature for its diuretic activity, facilitating its binding to the NKCC2 symporter in the loop of Henle[15]. Therefore, 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid cannot serve as a precursor for Furosemide , as it lacks the necessary primary sulfonamide moiety. It stands as a structural analog, useful for comparative studies, but not as a productive intermediate in the established synthetic pathway.

Experimental Methodologies for Structural Validation

To ensure the identity and purity of these compounds, a combination of synthetic and analytical protocols is required.

Protocol 1: Synthesis of 2,4-dichloro-5-sulfamoylbenzoic acid

• Rationale: This protocol describes the conversion of the sulfonyl chloride to the primary sulfonamide via ammonolysis, a critical step for generating the furosemide precursor[3][4][16].

• Procedure:

  • In a reaction vessel equipped for cooling and stirring, charge 2,4-dichloro-5-(chlorosulfonyl)benzoic acid.

  • Slowly add the intermediate to an excess of chilled aqueous ammonia (~25-30%) while maintaining the temperature below 10°C to control the exothermic reaction.

  • Stir the reaction mixture for 4-6 hours, allowing it to slowly warm to room temperature to ensure complete conversion.

  • After the reaction is complete, carefully acidify the mixture with hydrochloric acid to a pH of 1-2. This step protonates the carboxylate and precipitates the product.

  • Isolate the white solid precipitate by filtration.

  • Wash the filter cake thoroughly with cold deionized water until the filtrate is neutral (pH ~7) to remove any residual salts.

  • Dry the resulting white solid, 2,4-dichloro-5-sulfamoylbenzoic acid, under vacuum. The melting point should be approximately 230-232°C[5].

Protocol 2: X-ray Crystallography for Structural Elucidation

• Rationale: Single-crystal X-ray diffraction provides the definitive three-dimensional arrangement of atoms and confirms molecular conformation and intermolecular interactions, such as hydrogen bonding[17]. It is the gold standard for structural validation.

• Procedure:

  • Crystallization: Grow single crystals of the synthesized compound by slow evaporation from a suitable solvent (e.g., ethanol, acetone, or a solvent mixture).

  • Crystal Mounting: Select a suitable, defect-free single crystal and mount it on a goniometer head.

  • Data Collection: Place the crystal in a stream of cold nitrogen gas (e.g., 100 K) to minimize thermal vibrations. Use a modern X-ray diffractometer to bombard the crystal with monochromatic X-rays and collect the resulting diffraction pattern over a range of orientations.

  • Structure Solution and Refinement: Process the diffraction data to determine the unit cell dimensions and reflection intensities. Solve the crystal structure using direct methods or Patterson methods, and refine the atomic positions and thermal parameters to achieve the best fit between the observed and calculated diffraction data.

  • Analysis: Analyze the refined structure to determine precise bond lengths, bond angles, torsion angles, and to identify and characterize intermolecular hydrogen bonds and other crystal packing forces.

Protocol 3: Comparative Spectroscopic Analysis (FTIR)

• Rationale: Fourier-transform infrared (FTIR) spectroscopy is a rapid and effective method to confirm the presence of key functional groups and to highlight the primary structural difference between the two molecules.

• Procedure:

  • Prepare a sample of each compound, either as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory.

  • Record the infrared spectrum for each sample, typically over the range of 4000-400 cm⁻¹.

  • Compare the resulting spectra, paying close attention to the key differentiating regions.

• Expected Observations:

Functional Group	2,4-Dichloro-5-sulfamoylbenzoic acid	2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid
N-H Stretch	Two distinct peaks expected in the 3200-3400 cm⁻¹ region (asymmetric & symmetric stretching).	Absent.
S=O Stretch	Strong absorption bands expected around 1350-1300 cm⁻¹ (asymmetric) and 1160-1120 cm⁻¹ (symmetric).	Strong absorption bands expected in a similar region.
C-H Stretch	Aromatic C-H stretches (~3100-3000 cm⁻¹).	Aromatic (~3100-3000 cm⁻¹) and aliphatic (~2950-2850 cm⁻¹) C-H stretches.

Conclusion

The structural comparison between 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid and 2,4-Dichloro-5-sulfamoylbenzoic acid reveals the critical role of the sulfonamide substituent. While both originate from a common intermediate, the presence of a primary sulfonamide in the latter is an absolute requirement for its function as a precursor in the synthesis of furosemide. The piperidine analog, with its tertiary sulfonamide, lacks the hydrogen-bonding capability and the specific moiety required for the final drug structure. This analysis underscores the principle that even subtle modifications to a precursor molecule can fundamentally alter its chemical character and its viability in a multi-step pharmaceutical synthesis, highlighting the importance of precise molecular design and control in drug development.

References

• BenchChem. (2025). A literature review on the synthesis of furosemide precursors.
• BenchChem. (2025). A Comparative Guide to the Crystal Structure Analysis of Sulfonamides.

• Gatilov, M. P., & Ryabukhin, S. V. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 27(19), 6697. Available from: [Link]

• Reutzel-Edens, S. M., et al. (2021). Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. Molecules, 26(15), 4475. Available from: [Link]

• Szewczyk, M., et al. (2022). Structural Comparison of Sulfonamide-Based Derivatives That Can Improve Anti-Coagulation Properties of Metformin. International Journal of Molecular Sciences, 23(19), 11894. Available from: [Link]

• International Journal of Novel Research and Development. (2024). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. IJNRD, 9(2). Available from: [Link]

• Gatilov, M. P., & Ryabukhin, S. V. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. ResearchGate. Available from: [Link]

• Krasavin, M. (2012). 4-Chloro-2-Fluoro-5-Nitrobenzoic Acid as a Possible Building Block for Solid-phase Synthesis of Various Heterocyclic Scaffolds. ACS Combinatorial Science, 14(12), 651-655. Available from: [Link]

• Encyclopedia MDPI. (2023). Pharmacological Applications of Piperidine Derivatives. Available from: [Link]

• Pospisil, J., & Cernochova, J. (2024). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 271, 116401. Available from: [Link]

• Google Patents. (n.d.). CN101066943A - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid.
• Google Patents. (n.d.). CN100522936C - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid.

• ResearchGate. (2024). Structural-based analysis of sulfonamide derivatives: from solid states to acetolactate synthase enzyme interactions. Available from: [Link]

• Al-Mohammadi, A. M. (2020). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). ResearchGate. Available from: [Link]

• Bethune, S. J., et al. (2010). Conformational and Synthon Polymorphism in Furosemide (Lasix). Crystal Growth & Design, 10(5), 2292-2302. Available from: [Link]

• Google Patents. (n.d.). CN105906589A - Preparation method of furosemide.
• Google Patents. (n.d.). US5739361A - Process for the preparation of furosemide.

• Thoreau Chemistry. (n.d.). 2,4-dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid. Retrieved from [Link]

• Deranged Physiology. (2025). Furosemide. Retrieved from [Link]

• ChemBK. (2024). Lassamide. Retrieved from [Link]

• MedCrave. (2015). Spectrophotometric Determination of Furosemide Drug in Different Formulations using Schiff 's Bases. Forensic Research & Criminology International Journal, 1(6). Available from: [Link]

• ResearchGate. (2020). Co-Crystal Structures of Furosemide:Urea and Carbamazepine:Indomethacin Determined from Powder X-Ray Diffraction Data. Available from: [Link]

• Google Patents. (n.d.). CN104672114A - A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid.

• Chegg.com. (2016). The synthesis of furosemide concludes with the.... Retrieved from [Link]

• ResearchGate. (n.d.). Chemical structure of furosemide. Retrieved from [Link]

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Safety & Regulatory Compliance

2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid proper disposal procedures

As a Senior Application Scientist, I approach chemical safety and laboratory logistics not merely as a set of regulatory hurdles, but as an extension of rigorous scientific practice. 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid (CAS 53552-35-5) is a highly specialized halogenated sulfonamide derivative frequently utilized as an intermediate in advanced drug development and synthetic workflows.

Because of its specific molecular architecture—featuring a dichloro-substituted aromatic ring, a carboxylic acid, and a piperidinosulfonyl moiety—its disposal requires a nuanced, highly controlled approach. Improper handling or disposal of this compound risks severe environmental contamination, regulatory non-compliance, and the generation of highly toxic byproducts such as polychlorinated dibenzodioxins (PCDDs).

This guide provides the authoritative, step-by-step operational framework required to safely manage, segregate, and destroy this compound.

Chemical Profiling & Quantitative Hazard Assessment

To design a self-validating disposal protocol, we must first deconstruct the molecule's reactive potential. The presence of halogens (chlorine) dictates its primary waste stream, while the sulfonamide group dictates the necessary emission controls during thermal destruction.

Table 1: Physicochemical Properties and Operational Implications

Property / Hazard	Specification / Classification	Operational Implication for Disposal
Chemical Identity	2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid	Must be explicitly listed on all RCRA/Hazardous Waste manifests to ensure proper downstream treatment.
Waste Classification	Halogenated Organic Acid	Critical: Must be strictly segregated from non-halogenated organic waste streams to prevent exorbitant disposal surcharges and treatment failures[1].
GHS Hazard Profile	Skin Corr. 1B (H314), STOT SE 3 (H336)*	Mandates Class B PPE (nitrile gloves, chemical splash goggles, flame-retardant lab coat) during all handling and transfer operations[2].
Combustion Byproducts	HCl, SOx, NOx, COx	Requires controlled, high-temperature incineration equipped with alkaline flue gas scrubbing[3].
Chemical Incompatibilities	Strong oxidizers, strong inorganic bases	Do not co-mingle in Satellite Accumulation Areas (SAAs) with reactive reagents; risk of exothermic acid-base reactions[4].

*Note: Hazard classifications are extrapolated from strictly analogous halogenated chlorosulfonyl benzoic acids due to the specialized nature of the API intermediate[2].

The Mechanistic Rationale for Thermal Destruction (The "Why")

In laboratory logistics, understanding why a protocol exists ensures adherence. Why can we not simply wash this weak organic acid down the drain or send it to a standard landfill?

The carbon-chlorine bonds within the 2,4-dichloro aromatic system are highly thermodynamically stable. If this compound is subjected to standard landfill conditions or low-temperature burning, the molecules can dimerize or partially oxidize to form dioxins and furans—some of the most potent environmental toxins known.

The U.S. Environmental Protection Agency (EPA) and international regulatory bodies mandate that halogenated organic wastes undergo thermal destruction[5]. This requires a rotary kiln incinerator operating at temperatures exceeding 1000°C with a minimum residence time of 2 seconds to ensure complete cleavage of the C-Cl bonds. Furthermore, the piperidinosulfonyl group contains both nitrogen and sulfur. Upon combustion, this yields nitrogen oxides (NOx) and sulfur oxides (SOx). Therefore, the incinerator must be paired with a caustic scrubber (e.g., sodium hydroxide spray) to neutralize the acidic HCl and SOx gases before atmospheric release[3][5].

Step-by-Step Operational Protocol for Disposal

This protocol is designed as a self-validating system. Each step contains a verification check to ensure the waste is properly managed from the point of generation to final destruction.

Phase 1: Point-of-Generation Segregation

• Identify the Stream: Immediately classify any excess powder, contaminated reaction mixtures, or solvent solutions containing this compound as "Halogenated Organic Waste"[4].

• Prevent Cross-Contamination: Never mix this waste with non-halogenated solvents (e.g., ethanol, acetone, or ethyl acetate). Verification Check: Inspect the primary waste carboy label before adding the material. Mixing halogenated waste into a non-halogenated stream taints the entire container, requiring the whole volume to be treated via the more expensive halogenated protocol[1].

Phase 2: Containerization & Labeling

• Select the Receptacle: Collect solid waste (contaminated Kimwipes, empty vials, or excess powder) in a puncture-proof, chemically compatible High-Density Polyethylene (HDPE) container. For liquid solutions, use a dedicated, chemically compatible carboy.

• Apply Regulatory Labeling: Affix a standardized Hazardous Waste label immediately upon placing the first drop or grain of waste into the container[6].

• Detail the Contents: Explicitly write "2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid" and list any associated solvents with their approximate percentages. Mark the hazard boxes for "Toxic" and "Corrosive."

Phase 3: Satellite Accumulation Area (SAA) Management

• Secure Storage: Store the container in a designated SAA at or near the point of generation. Ensure the area is well-ventilated (preferably under a fume hood or in a vented flammable storage cabinet).

• Segregate from Incompatibles: Physically separate this acidic, halogenated waste from strong bases and oxidizing agents using secondary containment trays[4][6].

• Monitor Volume and Time: Verification Check: Ensure the container is kept tightly closed unless actively adding waste. Do not exceed the regulatory accumulation volume limits (typically 55 gallons) or time limits (90-180 days, depending on your facility's generator status).

Phase 4: Final Transfer and Destruction

• Initiate Transfer: Once the container is full or reaching its time limit, submit a waste pickup request to your Environmental Health and Safety (EHS) department.

• Manifesting: EHS will profile the waste and generate a uniform hazardous waste manifest, transferring the material to a licensed RCRA facility for the required rotary kiln incineration and alkaline scrubbing[5].

Disposal Workflow Visualization

The following diagram maps the critical path of the chemical waste from generation to final atmospheric neutralization, serving as a quick-reference guide for laboratory personnel.

Workflow for the segregation, accumulation, and thermal destruction of halogenated sulfonamide waste.

Emergency Spill Response Protocol

In the event of an accidental release during transfer or disposal procedures, immediate and calculated action is required to prevent exposure and facility contamination.

• Evacuate and Assess: Clear personnel from the immediate vicinity. Verify that there are no reactive chemicals (like strong bases) in the spill path.

• Don Appropriate PPE: Ensure you are wearing a NIOSH-approved respirator (if dust is present), heavy-duty nitrile gloves, and splash goggles.

• Containment (Solid Spill): Do not use water to wash away the powder, as this will spread the corrosive contaminant and generate acidic runoff. Use spark-proof tools to gently sweep the solid into a dedicated hazardous waste container[3].

• Containment (Liquid Spill): If the compound is dissolved in an organic solvent, deploy inert, non-combustible absorbent pads (e.g., vermiculite or universal spill pads).

• Final Decontamination: Place all used absorbent materials into a sealed, labeled hazardous waste bag. Wash the affected surface with a mild alkaline solution to neutralize any residual acid, followed by a water rinse. Dispose of the washings as hazardous aqueous waste.

References

• Nipissing University. "Hazardous Materials Disposal Guide." Nipissing University EHS. Available at:[Link]

• U.S. Environmental Protection Agency (EPA). "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." EPA NEPIS Database. Available at:[Link]

• NextSDS. "3,5-dichloro-4-(chlorosulfonyl)benzoic acid — Chemical Substance Information." NextSDS Substance Database. Available at:[Link]

• University of Tennessee Institute of Agriculture. "Hazardous Waste Guide | UTIA Safety Office." UTIA Environmental Health & Safety. Available at:[Link]

• Eastern Washington University. "Hazardous Waste Management Program." EWU Environmental Health & Safety. Available at:[Link]

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Comprehensive Safety Guide: Personal Protective Equipment for Handling 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid

This document provides essential procedural guidance for the safe handling and disposal of 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid. As a preferred source for laboratory safety information, our goal is to build deep trust by delivering value beyond the product itself. The following protocols are designed for researchers, scientists, and drug development professionals, synthesizing technical accuracy with field-proven insights to ensure a self-validating system of safety.

The guidance herein is derived from a structural analysis of the compound and safety data from closely related chemical analogs, including dichlorobenzoic acids and sulfonyl derivatives. It is imperative to consult the supplier-specific Safety Data Sheet (SDS) for this exact compound and conduct a thorough, institution-specific risk assessment before any handling occurs.

Core Principles: A Proactive Safety Framework

Personal Protective Equipment (PPE) is the final and critical barrier between a researcher and potential chemical exposure. However, it should be viewed as the last line of defense within a broader safety strategy known as the Hierarchy of Controls . Before relying solely on PPE, every effort should be made to mitigate risks through:

• Elimination/Substitution: Using a less hazardous chemical if possible.

• Engineering Controls: Physically isolating the hazard from personnel. The most critical engineering control for this compound is a certified chemical fume hood .[1]

• Administrative Controls: Establishing standard operating procedures (SOPs), training, and clear signage.

• Personal Protective Equipment (PPE): The equipment detailed in this guide.

Hazard Assessment Based on Structural Analogs

2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid combines three key structural motifs, each contributing to its hazard profile:

• Dichlorinated Benzoic Acid Core: Carboxylic acids can be corrosive or irritating to skin and eyes.[2] The presence of chlorine atoms can further enhance this activity. Analogs like 2,4-Dichlorobenzoic acid are classified as causing skin and serious eye irritation, as well as potential respiratory irritation.[3][4]

• Sulfonyl Group: This functional group is related to sulfonyl chlorides, which are known to be highly reactive and corrosive.[5] While the piperidine moiety reduces the reactivity compared to a sulfonyl chloride, the inherent hazards of the sulfonyl group warrant significant caution.

• Solid, Crystalline Form: As a solid, this compound presents a risk of forming airborne dust during handling (e.g., weighing, transferring).[1][3][6] Inhaled dust can cause respiratory tract irritation and allow for systemic absorption.[4][7]

Hazard Category	Anticipated Risk	Rationale / Supporting Evidence
Skin Contact	High: Causes skin irritation, potential for severe burns.	Based on classifications for 2,4-dichloro-5-chlorosulfonyl-benzoic acid (causes severe skin burns) and 2,4-Dichlorobenzoic acid (causes skin irritation).[3][6]
Eye Contact	High: Causes serious eye irritation, potential for severe damage.	Analogs are classified as causing serious eye damage or irritation.[3][6][8] Direct contact with dust or splashes could be severely harmful.
Inhalation	Moderate to High: May cause respiratory tract irritation.	Handling the solid can generate dust.[1][3] Inhalation is a primary route of exposure for powdered chemicals.[4][7]

Mandatory Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is required at all times when handling this compound.

Eye and Face Protection

Due to the high risk of severe eye irritation or damage, robust eye protection is non-negotiable.

• Minimum Requirement: ANSI Z87.1-rated chemical safety goggles that provide a complete seal around the eyes.[7][9] Standard safety glasses with side shields are insufficient.

• Required for Splash/Dust Risk: When handling quantities that could splash or generate significant dust, a full-face shield must be worn over chemical safety goggles .[1][5][10] This provides a secondary layer of protection for the eyes and face.

Skin and Body Protection

Preventing dermal contact is crucial. The compound's structure suggests it can cause significant skin irritation or burns.

• Gloves: Chemical-resistant gloves are mandatory.

  • Type: Nitrile rubber gloves are a suitable initial choice.[1][5] Always consult the glove manufacturer's compatibility chart for specific breakthrough times.

  • Practice: Inspect gloves for any signs of degradation or perforation before each use.[3] Use proper glove removal technique to avoid contaminating your skin.[11] For extended work, double-gloving is recommended. Gloves should be changed every 30-60 minutes or immediately upon known or suspected contact.[12]

• Protective Clothing:

  • A clean, flame-resistant lab coat with a closed front and tight-fitting cuffs is required.[1][5]

  • For large-scale operations or spill cleanup, impervious clothing or a chemical-resistant apron should be used.[5][13]

  • Ensure skin is fully covered; no shorts or open-toed shoes are permitted in the laboratory.[14]

Respiratory Protection

The primary method for respiratory protection is an engineering control.

• Primary Engineering Control: All manipulations of the solid compound that could generate dust (e.g., weighing, transferring, preparing solutions) must be performed inside a certified chemical fume hood.[1][5]

• Secondary Respiratory Protection: In the rare event that a fume hood is not available or if a risk assessment indicates potential exposure above established limits, a NIOSH-approved respirator is required.[7][9]

  • For nuisance dust, a particulate respirator (e.g., N95, P100) may be sufficient.[3][11]

  • For higher-risk scenarios, an air-purifying respirator with combination organic vapor/acid gas/particulate cartridges is recommended.

Operational and Disposal Plans

Step-by-Step Handling Protocol for Solids

• Preparation:

  • Verify that the chemical fume hood has a current certification and is functioning correctly.

  • Decontaminate the work surface within the hood.

  • Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) before retrieving the chemical.

  • Ensure an appropriate chemical waste container is clearly labeled and accessible.

• PPE Donning: Don PPE in the following order: lab coat, chemical goggles, face shield (if needed), and gloves (don last).

• Chemical Handling:

  • Perform all manipulations at least 6 inches inside the fume hood sash.

  • Use techniques that minimize dust generation, such as gentle scooping rather than pouring.

  • Immediately close the primary container securely after dispensing the required amount.

• Decontamination & Doffing:

  • Clean all equipment and the work surface with an appropriate solvent, followed by soap and water.

  • Remove PPE in the reverse order of donning, taking care to avoid self-contamination. Gloves should be removed first.

  • Wash hands thoroughly with soap and water immediately after completing the work.[10]

Spill Response Plan

• Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Isolate: Restrict access to the spill area.

• Protect: Don the full complement of PPE as described above, including respiratory protection if necessary.

• Contain & Clean:

  • DO NOT use water. [9]

  • Cover the spill with a dry, inert absorbent material such as sand, dry lime, or vermiculite.[5] Do not use combustible materials like paper towels.

  • Carefully sweep or scoop the absorbed material into a suitable, labeled container for hazardous waste disposal.[3][6] Avoid creating dust.

• Decontaminate: Wipe the spill area with an appropriate solvent and then wash with soap and water.

• Dispose: All cleanup materials must be disposed of as hazardous waste.

Disposal Plan

All waste materials containing 2,4-Dichloro-5-(piperidin-1-ylsulfonyl)benzoic acid must be treated as hazardous waste.

• Solid Waste: Contaminated gloves, weigh boats, absorbent materials, and empty containers must be placed in a designated, sealed, and clearly labeled hazardous waste container.

• Chemical Waste: Unused or waste quantities of the compound should be disposed of through a licensed environmental disposal company.[3] The recommended method is often incineration in a chemical incinerator equipped with an afterburner and scrubber.[1]

• Prohibition: Do not empty into drains or dispose of with general laboratory trash. [1][3]

Visualized PPE Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the specific laboratory task.

Caption: PPE selection workflow based on task-specific risk assessment.

References

• The MSDS HyperGlossary: Carboxylic Acid . Interactive Learning Paradigms, Incorporated. [Link]

• Material Safety Data Sheet - Pyridine-3-sulfonyl chloride hydrochloride . Cole-Parmer. [Link]

• 2,4-dichloro-5-[piperidinosulfonyl] benzoic acid — Chemical Substance Information . ChemIDplus, National Library of Medicine. [Link]

• Material Safety Data Sheet - Chromane-2-carboxylic acid . Cole-Parmer. [Link]

• Personal Protective Equipment for Use in Handling Hazardous Drugs . Centers for Disease Control and Prevention (CDC). [Link]

• PPE and Safety Equipment When Using Chemicals . Compliance Partners. [Link]

• Safety Guidelines for Handling Chemicals . HPE Support. [Link]

• Safety Data Sheet Benzoic acid . Redox. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The MSDS HyperGlossary: Carboxylic Acid [ilpi.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. 2-4-dichloro-5-sulfamoyl Benzoic Acid, Lasamide Manufacturers, SDS [mubychem.com]
• 5. benchchem.com [benchchem.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. itwreagents.com [itwreagents.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. support.hpe.com [support.hpe.com]
• 11. spectrumchemical.com [spectrumchemical.com]
• 12. pppmag.com [pppmag.com]
• 13. chemscene.com [chemscene.com]
• 14. cp.org.nz [cp.org.nz]